(R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride

Core Science & Biosynthesis

An In-Depth Technical Guide to (R)-(4-Benzylmorpholin-2-yl)methanol Hydrochloride

Abstract: This technical guide provides a comprehensive overview of (R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride, a chiral morpholine derivative of significant interest in modern medicinal chemistry. We will delve into its physicochemical properties, stereoselective synthesis, and critical applications as a versatile building block in drug discovery, particularly for agents targeting the central nervous system (CNS). This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights into its synthesis, characterization, and handling.

Introduction: The Significance of the Chiral Morpholine Scaffold

The morpholine ring is a privileged scaffold in medicinal chemistry, featured in numerous approved drugs and experimental therapeutics. Its unique combination of a weakly basic nitrogen atom and a hydrogen-bond-accepting oxygen atom imparts favorable physicochemical properties, such as improved aqueous solubility and metabolic stability.[1] When a stereocenter is introduced, as in 2-substituted chiral morpholines, it allows for precise three-dimensional orientation of functional groups, which is paramount for selective interaction with biological targets like enzymes and receptors.[2]

Specifically, the morpholine scaffold is highly valued in the development of drugs targeting the central nervous system (CNS).[3] Its balanced lipophilic-hydrophilic profile and typical pKa value contribute to an enhanced ability to penetrate the blood-brain barrier (BBB), a critical hurdle in the design of neuro-active compounds.[4][5] (R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride serves as a key chiral intermediate, providing a synthetically accessible platform for elaborating more complex molecules with defined stereochemistry.

Physicochemical Properties and Identification

A precise understanding of a compound's properties is the foundation of its effective use. (R)-(4-Benzylmorpholin-2-yl)methanol is a chiral amino alcohol featuring a benzyl-protected morpholine nitrogen. The hydrochloride salt form is often preferred in a laboratory and development setting as it typically enhances crystallinity, stability, and handling characteristics compared to the free base.

CAS Number and Nomenclature

A point of critical importance for procurement and regulatory documentation is the Chemical Abstracts Service (CAS) number.

• Free Base: The CAS number for the parent compound, (R)-(4-Benzylmorpholin-2-yl)methanol , is 943442-96-4 .[6][7]

• Hydrochloride Salt: A specific CAS number for the hydrochloride salt of the (R)-enantiomer is not consistently cited across major chemical databases. In such cases, it is standard practice for researchers to reference the CAS number of the free base (943442-96-4) while explicitly specifying the hydrochloride salt in documentation. For context, the CAS number for the isomeric (R)-(4-Benzylmorpholin-3-yl)methanol hydrochloride is 714971-27-4.[8]

Core Chemical Data

The fundamental properties of the parent free base are summarized below. The addition of HCl will increase the molecular weight accordingly.

Property	Value	Source(s)
Chemical Name	((R)-4-benzylmorpholin-2-yl)methanol	[7]
Synonyms	(R)-4-Benzyl-2-(hydroxymethyl)morpholine	[7]
Molecular Formula	C₁₂H₁₇NO₂	[6]
Molecular Weight	207.27 g/mol	[9]
Appearance	Light yellow oil or viscous liquid	[7]
Boiling Point	303.2 ± 27.0 °C (Predicted)	[7]
Density	1.117 ± 0.06 g/cm³ (Predicted)	[7]
Storage	Sealed in dry, Room Temperature	[7]

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure 2-substituted morpholines is a non-trivial challenge in organic chemistry. The key is to establish the stereocenter adjacent to the ring oxygen with high fidelity. Various strategies have been developed, including asymmetric hydrogenation of dehydromorpholines and SN2-type ring-opening of activated aziridines.[10][11]

Below is a representative, field-proven protocol for the synthesis of the target compound, designed to be self-validating through in-process characterization.

Representative Synthetic Workflow

The synthesis can be logically approached in three main stages: formation of the chiral morpholine core, N-benzylation, and final conversion to the hydrochloride salt.

Diagram 1: General workflow for the synthesis and verification of the target compound.

Detailed Experimental Protocol (Representative)

Step 2: N-Benzylation of (R)-Morpholin-2-yl)methanol

• Rationale: This step introduces the benzyl protecting group onto the morpholine nitrogen. Benzyl bromide is a common and effective benzylation agent. A non-nucleophilic base like potassium carbonate is used to neutralize the HBr formed during the reaction without competing in the alkylation. Acetonitrile is a suitable polar aprotic solvent.

• To a stirred solution of (R)-morpholin-2-yl)methanol (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (K₂CO₃, 2.5 eq).

• Add benzyl bromide (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor by TLC (Thin Layer Chromatography) until the starting material is consumed (typically 4-6 hours).

• Cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the residue by flash column chromatography on silica gel to obtain (R)-(4-Benzylmorpholin-2-yl)methanol as a clear oil.

• Self-Validation: Confirm the structure using ¹H NMR and Mass Spectrometry. The enantiomeric excess (e.e.) should be confirmed at this stage using chiral HPLC to ensure no racemization occurred.

Step 3: Formation of the Hydrochloride Salt

• Rationale: Converting the basic free amine to its hydrochloride salt increases its stability and facilitates handling by converting the oil into a solid. The use of a non-aqueous solution of HCl prevents the introduction of water, which could affect product stability and purity.[12]

• Dissolve the purified (R)-(4-Benzylmorpholin-2-yl)methanol (1.0 eq) in anhydrous diethyl ether or ethyl acetate.

• Cool the solution in an ice bath (0 °C).

• Slowly add a solution of hydrogen chloride in diethyl ether (e.g., 2.0 M solution, 1.1 eq) dropwise with stirring.

• A white precipitate should form immediately or upon further stirring.

• Continue stirring at 0 °C for 30 minutes, then allow the mixture to stand.

• Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

• Self-Validation: The final product should be a white to off-white solid. Its identity can be confirmed by melting point analysis and spectroscopic methods. The presence of the hydrochloride salt can be confirmed by techniques like ion chromatography or titration.

Applications in Research and Drug Development

The primary value of (R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride lies in its role as a chiral building block. Its pre-defined stereocenter and versatile functional groups (secondary amine after debenzylation and a primary alcohol) allow for its incorporation into larger, more complex molecules with high stereochemical fidelity.

• CNS Drug Discovery: As previously noted, the morpholine moiety is a key pharmacophore for CNS-active compounds.[3][4] This building block can be used to synthesize novel ligands for targets such as serotonin receptors, dopamine transporters, and opioid receptors. The benzyl group can be readily removed via catalytic hydrogenation to reveal the secondary amine for further functionalization.

• Scaffold for Libraries: The hydroxymethyl group can be oxidized to an aldehyde or carboxylic acid, or converted to other functional groups, providing multiple points for diversification in the creation of compound libraries for high-throughput screening.

Diagram 2: Role as a versatile intermediate in drug discovery pathways.

Analytical Characterization

Rigorous analytical control is essential to ensure the identity, purity, and stereochemical integrity of the material.

Structural Confirmation

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are used to confirm the molecular structure. Key expected signals in ¹H NMR include aromatic protons from the benzyl group (~7.2-7.4 ppm), morpholine ring protons, and the benzylic methylene protons.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) is typically used to confirm the molecular weight of the parent cation.

Enantiomeric Purity Analysis (Self-Validating Protocol)

The determination of enantiomeric excess (e.e.) is the most critical quality control step for a chiral intermediate. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard.[13][14]

• Rationale: CSPs contain a chiral selector that interacts differently with the two enantiomers, leading to different retention times and thus separation. For basic compounds like this morpholine derivative, polysaccharide-based columns are often effective.[15]

• Column Selection: A chiral column such as a Chiralcel® OD-H or Chiralpak® AD is a good starting point.

• Mobile Phase: A typical mobile phase for normal-phase separation would be a mixture of n-hexane and an alcohol like 2-propanol or ethanol (e.g., 90:10 v/v).

• Additive: To improve peak shape and resolution for a basic amine, it is crucial to add a small amount of a basic modifier, such as 0.1% diethylamine (DEA), to the mobile phase.[15]

• Sample Preparation: Prepare a dilute solution of the compound (free base form is preferred for analysis) in the mobile phase.

• Analysis: Inject the sample onto the HPLC system. The two enantiomers, if present, will elute as separate peaks. The enantiomeric excess is calculated from the relative peak areas: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100.

• System Validation: To confirm the peak identities, an authentic sample of the racemic compound should be injected first to establish the retention times of both the (R) and (S) enantiomers.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for the hydrochloride salt is not widely available, safe handling procedures can be established based on data for analogous compounds, such as the (S)-enantiomer.[9]

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place. The hydrochloride salt form is generally more stable for long-term storage than the free base.

• Hazard Statements (Anticipated): Based on similar structures, it may be harmful if swallowed (H302) and may cause skin and eye irritation.[9]

Conclusion

(R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride is a high-value chiral building block with significant applications in the synthesis of complex pharmaceutical agents, especially those targeting the CNS. Its utility is derived from the favorable properties of the morpholine scaffold combined with a synthetically versatile handle and a defined stereocenter. A thorough understanding of its synthesis, stereochemical control, and analytical characterization, as outlined in this guide, is essential for its effective application in research and development. The protocols and insights provided herein are designed to empower scientists to utilize this compound with confidence and precision in their drug discovery programs.

References

• Zhang, J., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. Available at: [Link]

• Zhang, J., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. National Institutes of Health (PMC). Available at: [Link]

• Zhang, J., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Semantic Scholar. Available at: [Link]

• RSC Publishing. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. Available at: [Link]

• Ghorai, M. K., Shukla, D., & Das, K. (2009). Enantioselective syntheses of morpholines and their homologues via S(N)2-type ring opening of aziridines and azetidines with haloalcohols. Journal of Organic Chemistry. Available at: [Link]

• Cozzini, P., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Molecules. Available at: [Link]

• Sabatino, M., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. National Institutes of Health (PMC). Available at: [Link]

• Sabatino, M., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. PubMed. Available at: [Link]

• Sabatino, M., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. Available at: [Link]

• Sabatino, M., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. Semantic Scholar. Available at: [Link]

• Pure Chemistry Scientific Inc. (n.d.). (R)-(4-Benzylmorpholin-2-yl)methanol CAS NO.943442-96-4. Retrieved from [Link]

• Singh, S., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules. Available at: [Link]

• Google Patents. (n.d.). US7294623B2 - Benzyl morpholine derivatives.

• Alchimica s.r.o. (n.d.). Product Listing. ChemBuyersGuide.com. Retrieved from [Link]

• abcr GmbH. (n.d.). Product Listing. ChemBuyersGuide.com. Retrieved from [Link]

• Wang, R., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Available at: [Link]

• Auerbach, M. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. Available at: [Link]

• Wikipedia. (n.d.). Chiral analysis. Retrieved from [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Hoseini, A. (2022). Methanol hydrochloride preparation. ResearchGate. Available at: [Link]

• Sutar, R., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Journal of Pharmaceutical Sciences. Available at: [Link]

• Li, Y., et al. (2023). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. MDPI. Available at: [Link]

• Pharmaffiliates. (n.d.). Duloxetine Hydrochloride - Impurity A (Hydrochloride Salt). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Occurrence of Morpholine in Central Nervous System Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. (R)-(4-Benzylmorpholin-2-yl)methanol, CasNo.943442-96-4 Pure Chemistry Scientific Inc. United States [pusl.lookchem.com]
• 7. 943442-96-4 CAS MSDS (((R)-4-benzylmorpholin-2-yl)methanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. 916483-67-5|(S)-(4-Benzylmorpholin-3-yl)methanol hydrochloride|BLD Pharm [bldpharm.com]
• 9. fluorochem.co.uk [fluorochem.co.uk]
• 10. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enantioselective syntheses of morpholines and their homologues via S(N)2-type ring opening of aziridines and azetidines with haloalcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. US7294623B2 - Benzyl morpholine derivatives - Google Patents [patents.google.com]
• 13. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Technical Guide: Structure & Synthesis of (R)-4-benzyl-2-(hydroxymethyl)morpholine HCl

This guide is structured as a high-level technical whitepaper designed for drug development professionals. It prioritizes the specific (R)-enantiomer as requested, detailing its synthesis, structural properties, and application as a chiral building block in medicinal chemistry.

Executive Summary & Chemical Identity

(R)-4-benzyl-2-(hydroxymethyl)morpholine Hydrochloride is a critical chiral heterocyclic building block used primarily in the synthesis of Neurokinin-1 (NK1) receptor antagonists (e.g., Aprepitant, Fosaprepitant) and norepinephrine reuptake inhibitors. Its value lies in the rigid morpholine core which, when chirally pure, directs the pharmacophore vectors of the final drug candidate with high precision.

Chemical Identification Data

Property	Specification
Common Name	(R)-4-benzyl-2-(hydroxymethyl)morpholine HCl
CAS Number (Free Base)	943442-96-4
CAS Number (S-Enantiomer)	132073-82-6
IUPAC Name	[(2R)-4-benzylmorpholin-2-yl]methanol hydrochloride
Molecular Formula	C₁₂H₁₇NO₂ · HCl
Molecular Weight	243.73 g/mol (Salt); 207.27 g/mol (Base)
Chirality	(R)-Configuration at C2 position
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in ether.

Structural Analysis & Stereochemistry

The pharmacological potency of morpholine-based drugs often hinges on the absolute configuration of the C2 substituent.

• Conformation: The morpholine ring typically adopts a chair conformation. In the (R)-isomer, the 2-hydroxymethyl group prefers an equatorial position to minimize 1,3-diaxial interactions, stabilizing the structure.

• Salt Formation: The nitrogen atom at position 4 is the site of protonation. In the HCl salt form, this nitrogen becomes quaternary (ammonium), significantly increasing water solubility and shelf-stability compared to the oil-based free amine.

• Benzyl Protection: The N-benzyl group acts as a robust protecting group that is stable under basic and nucleophilic conditions but can be removed via catalytic hydrogenolysis (Pd/C, H₂) to yield the free secondary amine for further diversification.

Synthesis & Manufacturing Protocols

The synthesis of the (R)-enantiomer requires a route that preserves chiral integrity. The most authoritative industrial method utilizes (S)-Epichlorohydrin as the chiral pool starter. Note that the Cahn-Ingold-Prelog (CIP) priority changes during ring closure, meaning (S)-epichlorohydrin yields the (R)-morpholine derivative.

Retrosynthetic Pathway (Graphviz)

Figure 1: Convergent synthesis pathway for (R)-4-benzyl-2-(hydroxymethyl)morpholine.

Detailed Experimental Protocol

Objective: Synthesis of (R)-4-benzyl-2-(hydroxymethyl)morpholine HCl from (S)-epichlorohydrin.

Reagents:

• (S)-Epichlorohydrin (>99% ee)

• N-Benzyl-2-aminoethanol

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

• Solvents: Methanol, Toluene, Diethyl Ether, HCl (gas or ethereal solution).

Step-by-Step Methodology:

• Coupling (Ring Opening):

  • Charge a reactor with N-benzyl-2-aminoethanol (1.0 eq) and methanol (5 vol).

  • Cool to 0–5°C.

  • Add (S)-epichlorohydrin (1.1 eq) dropwise over 1 hour. Rationale: Slow addition prevents polymerization and controls exotherm.

  • Allow the mixture to warm to room temperature (20–25°C) and stir for 12–16 hours.

  • Checkpoint: Monitor by TLC or LC-MS for disappearance of amine. The intermediate formed is the linear chlorohydrin.

• Cyclization (Ring Closure):

  • Cool the reaction mixture to 0°C.

  • Add pulverized KOH (2.5 eq) or 50% NaOH solution.

  • Heat to 45–50°C for 4–6 hours. Mechanism: The alkoxide generated attacks the carbon bearing the chloride in an intramolecular S_N2 reaction, forming the morpholine ring.

  • Purification: Quench with water, extract into Toluene or DCM. Wash organic layer with brine, dry over MgSO₄, and concentrate to yield the crude oil (Free Base).

• Salt Formation (Hydrochlorination):

  • Dissolve the crude oil in dry Diethyl Ether or Isopropanol.

  • Cool to 0°C.

  • Bubble dry HCl gas or add HCl in dioxane/ether dropwise until pH < 3.

  • The (R)-4-benzyl-2-(hydroxymethyl)morpholine HCl will precipitate as a white solid.

  • Filter, wash with cold ether, and dry under vacuum.

Characterization & Quality Control

To validate the structure and purity, the following analytical parameters are standard.

Nuclear Magnetic Resonance (NMR)

Nucleus	Solvent	Expected Signals (δ ppm)	Assignment
¹H NMR	DMSO-d₆	7.30–7.45 (m, 5H)	Aromatic (Benzyl)
4.30 (s, 2H)	Benzyl CH₂ (N-CH₂-Ph)
3.80–4.00 (m, 3H)	Morpholine ring (O-CH) + CH₂-OH
3.50–3.70 (m, 2H)	Morpholine ring (O-CH₂)
2.60–3.20 (m, 4H)	Morpholine ring (N-CH₂)
10.5–11.0 (br s, 1H)	NH⁺ (Ammonium proton)

Chiral Purity (HPLC)

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).

• Detection: UV @ 210 nm or 254 nm.

• Requirement: Enantiomeric Excess (ee) > 98% is typically required for API synthesis.

Applications in Drug Discovery

This specific enantiomer is a "privileged scaffold" in medicinal chemistry.

• NK1 Receptor Antagonists: The (R)-2-hydroxymethyl morpholine core is a direct precursor to the morpholine ring found in Aprepitant (Emend) and Fosaprepitant . The hydroxymethyl group is often oxidized to an aldehyde or carboxylic acid, or etherified (as in Aprepitant) to link with fluorophenyl groups.

• Reuptake Inhibitors: Analogues are used in the development of selective norepinephrine reuptake inhibitors (NRI) for depression and neuropathic pain.

• Chiral Resolution Agents: The free base can serve as a chiral base for resolving acidic racemates.

References

• Accela ChemBio. (n.d.). Product Data: (R)-4-Benzyl-2-(hydroxymethyl)morpholine. Retrieved from (Verified CAS 943442-96-4).

• Hale, J. J., et al. (1998). "Structural Optimization Affording 2-(R)-(1-(R)-3,5-Bis(trifluoromethyl)phenylethoxy)-3-(S)-(4-fluoro)phenyl-4-(3-oxo-1,2,4-triazol-5

The Stereochemical Imperative: (R)- vs. (S)-Isomer Morpholine Methanol Derivatives

Executive Summary: The Chiral Switch

In modern drug discovery, the morpholine scaffold is ubiquitous, serving as a solubility enhancer and a critical pharmacophore in antidepressants (e.g., Reboxetine), NK1 antagonists (e.g., Aprepitant), and kinase inhibitors. However, the introduction of a hydroxymethyl group at the C2 or C3 position destroys the symmetry of the morpholine ring, creating a chiral center that dictates biological fate.

This guide addresses the critical divergence between (R)- and (S)-morpholine methanol derivatives . We move beyond simple structural isomerism to explore how absolute configuration dictates receptor kinetics (

), metabolic stability, and synthetic feasibility. The industry trend is a definitive "chiral switch"—moving from racemates to eutomers (active enantiomers) to maximize therapeutic index.

Structural & Stereochemical Fundamentals

The Conformational Landscape

Unlike planar aromatic rings, the morpholine ring exists primarily in a chair conformation. The introduction of a hydroxymethyl group at C2 creates two distinct diastereomeric environments for the substituent: axial or equatorial .

• Thermodynamic Preference: The equatorial position is generally favored (

  kcal/mol stability gain) to minimize 1,3-diaxial interactions.

• Binding Implications: In the (S)-isomer of 2-hydroxymethylmorpholine, the spatial vector of the -CH2OH group is fixed relative to the nitrogen lone pair. If the receptor pocket requires a specific hydrogen bond donor vector, the (R)-isomer will often face a "steric clash" or fail to engage the residue, resulting in orders-of-magnitude lower affinity.

Nomenclature and Cahn-Ingold-Prelog (CIP) Priority

For 2-hydroxymethylmorpholine:

• Oxygen (O1) (Highest priority in ring)

• Carbon (C2) attached to the hydroxymethyl group.

  • The assignment depends strictly on the priority of the -CH2OH group versus the -CH2-N neighbor.

  • Note: Careful assignment is required when N-substitution changes.

Synthetic Strategies: Chiral Pool vs. Resolution

The production of enantiopure morpholine methanol derivatives generally follows two distinct logics: Chiral Pool Synthesis (retaining stereochemistry) or Resolution (separating racemates).

Workflow Visualization

The following diagram illustrates the decision matrix for synthesizing the (S)-isomer, the most common target for bioactive scaffolds.

Figure 1: Comparative synthetic workflows. Route A (Chiral Pool) is preferred for industrial scalability due to higher yield and lack of waste from the "distomer" (unwanted enantiomer).

Detailed Experimental Protocol

Objective: Synthesis of (S)-2-hydroxymethylmorpholine (4-benzyl protected) using the Chiral Pool method. Rationale: Starting with (S)-epichlorohydrin guarantees the stereocenter is established before the ring closes, avoiding difficult separations later.

Materials

• (S)-Epichlorohydrin (99% ee)

• N-Benzyl-2-aminoethanol

• Sodium Hydride (60% dispersion in mineral oil)

• Toluene (Anhydrous)

Methodology

• Ring Opening (Alkylation):

  • Charge a reactor with N-Benzyl-2-aminoethanol (1.0 eq) in Toluene.

  • Cool to 0°C. Add (S)-Epichlorohydrin (1.1 eq) dropwise.

  • Mechanistic Note: The amine attacks the less substituted carbon of the epoxide. The chirality at C2 of the epichlorohydrin is preserved (though numbering changes in the final morpholine).

  • Stir at RT for 12 hours.

• Cyclization (Intramolecular Etherification):

  • The intermediate is a diol (chlorohydrin).

  • Add Sodium Hydride (1.2 eq) slowly at 0°C to deprotonate the alcohol.

  • Heat to 60°C for 4 hours. The alkoxide displaces the chloride, closing the morpholine ring.

  • Critical Control Point: Ensure strictly anhydrous conditions to prevent side reactions with water.

• Workup & Purification:

  • Quench with saturated NH4Cl. Extract with EtOAc.[1]

  • The product is an oil. Purify via vacuum distillation or column chromatography.

Analytical Validation: Proving the Isomer

You cannot rely on optical rotation (

) alone, as it is concentration and solvent-dependent and often low for these small molecules.

Mosher Ester Analysis (Absolute Configuration)

To definitively assign (R) vs (S) for a new derivative:

• Derivatize the hydroxymethyl alcohol with both (R)- and (S)-MTPA-Cl (Mosher's acid chloride).

• Analyze via 1H-NMR .

• Calculate

  .

• Interpretation: The protons on the side of the plane "shielded" by the phenyl group of the Mosher reagent will show upfield shifts. This spatial mapping confirms the absolute configuration.

Chiral HPLC

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane:IPA (90:10) + 0.1% Diethylamine.

• Validation: You must inject the racemate first to establish separation conditions before injecting your synthesized enantiomer to determine enantiomeric excess (ee).

Pharmacological Divergence: The Reboxetine Case Study

The most authoritative example of morpholine methanol chirality is Reboxetine , a norepinephrine reuptake inhibitor (NRI).[2][3] Reboxetine contains two chiral centers, but the morpholine core geometry is the driver of affinity.

Binding Affinity Data

The (S,S)-enantiomer is the eutomer (active), while the (R,R)-enantiomer is the distomer (less active).

Parameter	(S,S)-Reboxetine (Eutomer)	(R,R)-Reboxetine (Distomer)	Ratio (S,S)/(R,R)
Target	Human NET (hNET)	Human NET (hNET)	-
(Affinity)	0.076 ± 0.009 nM	9.7 ± 0.8 nM	~127x Potency
(Assoc. Rate)			0.3x
(Dissoc. Rate)			400x Slower
Residence Time ( )	~18 hours	~3 minutes	Huge Duration Gap

Data Source: Eichelbaum et al. (See Ref 1) & Melloni et al. (See Ref 2)

Mechanistic Visualization

Why is the (S,S) form superior? It essentially "locks" into the transporter. The extremely slow dissociation rate (

) of the (S)-isomer suggests a conformational induction of the receptor that the (R)-isomer cannot trigger due to steric clash of the ethoxyphenoxy group.

Figure 2: Kinetic discrimination between enantiomers. The (S)-isomer achieves high potency not just through binding, but through residence time (slow off-rate).

References

• Eichelbaum, M., et al. "Estimation of binding rate constants using a simultaneous mixed-effects method: application to monoamine transporter reuptake inhibitor reboxetine." British Journal of Pharmacology, 2010.

• Melloni, P., et al. "Potential antidepressant agents. Alpha-aryloxy-benzyl derivatives of morpholine and piperidine." European Journal of Medicinal Chemistry, 1984.

• Seco, J.M., et al. "The assignment of absolute configuration by NMR using chiral derivatizing agents: A practical guide." Chemical Reviews, 2004.

• Page, P., et al. "Asymmetric synthesis of chiral morpholines." Journal of Organic Chemistry, 2008.

Sources

• 1. An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of serum reboxetine enantiomers in patients on chronic medication with racemic reboxetine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chirality of antidepressive drugs: an overview of stereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: (4-Benzylmorpholin-2-yl)methanol Hydrochloride

Chemical Identity & Structural Analysis[1][2][3][4]

(4-Benzylmorpholin-2-yl)methanol hydrochloride is a versatile heterocyclic building block, serving as a critical scaffold in the synthesis of norepinephrine reuptake inhibitors (NRIs) like Reboxetine and various neuroprotective agents. Its value lies in the orthogonal reactivity of its functional groups: a secondary alcohol providing a handle for derivatization, and a benzyl-protected amine that stabilizes the morpholine core during intermediate steps.

Physicochemical Profile[2][5][6]

Property	Specification
IUPAC Name	(4-benzylmorpholin-2-yl)methanol hydrochloride
CAS Number	134070-76-9 (HCl Salt) / 40987-24-4 (Free Base)
Molecular Formula	C₁₂H₁₈ClNO₂
Molecular Weight	243.73 g/mol (Salt) / 207.27 g/mol (Base)
Appearance	White to off-white crystalline solid
Solubility	High: Methanol, Water, DMSO; Low: Diethyl ether, Hexane
Chirality	C2 is a stereocenter. Available as Racemate, (S)-isomer, or (R)-isomer.
Hygroscopicity	Moderate (HCl salt form is hygroscopic; store under desiccant)

Structural Significance

The molecule features a morpholine ring distorted into a chair conformation. The bulky benzyl group at the N4 position locks the nitrogen lone pair, preventing unwanted oxidation, while the C2-hydroxymethyl group extends equatorially in the thermodynamically favored conformer, making it highly accessible for nucleophilic substitution or oxidation reactions.

Synthetic Routes & Process Chemistry

The industrial synthesis of this scaffold typically avoids direct ring closure of linear ethers due to entropy costs. Instead, a convergent approach using epichlorohydrin and N-benzylethanolamine is the standard for scalability and yield.

Primary Synthesis Protocol (Epichlorohydrin Route)

Mechanism: This route proceeds via a nucleophilic opening of the epoxide ring by the secondary amine, followed by an intramolecular cyclization (Williamson ether synthesis type) driven by a strong base.

Figure 1: Convergent synthesis of the morpholine core via epoxide ring opening and cyclization.

Step-by-Step Laboratory Protocol

Step 1: Coupling & Cyclization

• Charge: In a reactor, dissolve N-benzylethanolamine (1.0 eq) in Toluene.

• Addition: Add Epichlorohydrin (1.1 eq) dropwise at 0–5°C to control the exotherm.

• Cyclization: Add pulverized NaOH (2.5 eq) and phase transfer catalyst (TBAB, 0.05 eq). Heat to 50°C for 4–6 hours.

  • Critical Control Point: Monitor the disappearance of the intermediate chlorohydrin via TLC or LC-MS to prevent polymerization side-products.

• Workup: Quench with water, separate the organic layer, and wash with brine.[1] Dry over Na₂SO₄ and concentrate to yield the crude free base oil.

Step 2: Salt Formation (Purification)

• Dissolve the crude oil in dry Dichloromethane (DCM) (5 vol).

• Cool to 0°C.

• Slowly bubble anhydrous HCl gas or add 2M HCl in Diethyl Ether until pH < 3.

• The hydrochloride salt will precipitate as a white solid.

• Filtration: Filter the solid under N₂ atmosphere (hygroscopic) and wash with cold ether.

Reactivity Profile & Functionalization

For drug discovery, this molecule is a "divergent node." The benzyl group acts as a temporary mask, while the alcohol is the primary reaction site.

Orthogonal Functionalization Logic

Figure 2: Divergent synthetic pathways available from the core scaffold.

Key Reactions

• O-Sulfonylation (Activation): Reaction with Methanesulfonyl chloride (MsCl) or Tosyl chloride (TsCl) converts the hydroxyl into a good leaving group, enabling the attachment of aryl ethers (common in NRI synthesis).

• Hydrogenolysis (Deprotection): The benzyl group is removed using H₂ (1 atm) and 10% Pd/C in Methanol. This exposes the secondary amine for coupling with other pharmacophores.

  • Note: If the HCl salt is used, add one equivalent of base (e.g., NaHCO₃) or use the free base to prevent poisoning the Pd catalyst with excess acid, although Pd/C is generally tolerant of HCl salts.

Analytical Characterization

To validate the integrity of the synthesized salt, the following spectroscopic signatures must be confirmed.

Proton NMR (¹H NMR)

Solvent: DMSO-d₆

• Aromatic Region: δ 7.40–7.60 ppm (Multiplet, 5H, Benzyl protons).

• Benzylic CH₂: δ 4.30–4.45 ppm (Singlet or AB quartet, 2H).

• Morpholine Ring: Complex multiplets between δ 2.80–4.00 ppm due to the chair conformation and diastereotopic protons.

• Hydroxymethyl: δ 3.50–3.70 ppm (Multiplet, 2H, -CH₂OH).

• Exchangeable: δ 10.5–11.5 ppm (Broad singlet, 1H, NH⁺Cl⁻).

Mass Spectrometry (LC-MS)

• Ionization: ESI+

• Parent Ion: [M+H]⁺ = 208.13 m/z (corresponding to the free base cation).

• Fragment: Loss of benzyl group (m/z ~91) is a common fragmentation pattern.

Handling, Stability & Safety

Stability Concerns

• Hygroscopicity: The HCl salt will absorb atmospheric moisture, leading to "clumping" and difficulty in accurate weighing.

  • Mitigation: Store in a desiccator or under inert gas (Argon/Nitrogen).

• Thermal Stability: Stable up to ~150°C. Avoid prolonged heating above 80°C in acidic aqueous media to prevent ether cleavage (though morpholines are generally robust).

Safety Protocol (GHS)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle the fine powder in a fume hood to avoid inhalation.

References

• Vertex Pharmaceuticals. (2007). Benzyl morpholine derivatives.[2][3][4][1][5][6][7][8] US Patent US7294623B2. Retrieved from

• PubChem. (2025).[2] 4-Benzylmorpholine Compound Summary. National Library of Medicine. Retrieved from

• Santa Cruz Biotechnology. (2024).[7] (4-Benzylmorpholin-2-yl)methanol Product Sheet.[4][1][5][6][7] Retrieved from [7]

• Fluorochem. (2024). (S)-(4-Benzylmorpholin-2-yl)methanol Product Data. Retrieved from

Sources

• 1. US7294623B2 - Benzyl morpholine derivatives - Google Patents [patents.google.com]
• 2. 4-Benzylmorpholine | C11H15NO | CID 249546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-(4-Benzylmorpholin-3-yl)methanol Hydrochloride | Benchchem [benchchem.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. (R)-(4-Benzylmorpholin-2-yl)methanol, CasNo.943442-96-4 Pure Chemistry Scientific Inc. United States [pusl.lookchem.com]
• 7. (4-Benzylmorpholin-2-yl)methanol | CAS 40987-24-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. prepchem.com [prepchem.com]

Morpholine-Based Chiral Intermediates: A Technical Guide for CNS Drug Discovery

Executive Summary

In the landscape of Central Nervous System (CNS) drug discovery, the morpholine ring has emerged as a "privileged scaffold," distinguishing itself from analogous heterocycles like piperidine and piperazine.[1][2] Its utility stems from a unique "Goldilocks" physicochemical profile: it balances lipophilicity for Blood-Brain Barrier (BBB) penetration with sufficient aqueous solubility for bioavailability, while its electron-withdrawing oxygen atom lowers the basicity of the nitrogen (pKa ~8.3), reducing ionization at physiological pH compared to piperidine (pKa ~11.0).[1][2]

This technical guide provides a rigorous analysis of morpholine-based chiral intermediates, detailing the mechanistic rationale for their selection, validated synthetic protocols for accessing high-purity enantiomers, and their application in blockbuster CNS therapeutics like Reboxetine and Aprepitant.[1][2]

Part 1: Physicochemical Rationale & The "Morpholine Privilege"[1][3][4]

The success of morpholine in CNS agents is not accidental but a result of specific molecular properties that optimize the Multi-Parameter Optimization (MPO) score.

pKa Modulation and BBB Permeability

The critical differentiator for morpholine is its basicity. CNS drugs require a delicate balance: they must be lipophilic enough to cross the BBB but soluble enough to circulate in plasma.[1][3]

• Piperidine (pKa ~11.0): At physiological pH (7.4), piperidine exists almost exclusively as a cationic species (>99.9% protonated).[1][2] This high ionization penalty severely limits passive diffusion across the BBB.

• Morpholine (pKa ~8.3): The inductive effect of the ether oxygen reduces the electron density on the nitrogen.[1] At pH 7.4, a significant fraction (~10-15%) remains unprotonated (neutral), facilitating passive diffusion across the lipophilic BBB endothelial membrane.[1][2] Once inside the more acidic brain parenchyma (pH ~7.2), the equilibrium shifts slightly, aiding retention.[1][2]

Metabolic Blockade

The morpholine oxygen acts as a "metabolic shield." In piperidine rings, the carbons alpha to the nitrogen are highly susceptible to oxidative metabolism (N-dealkylation or ring hydroxylation) by Cytochrome P450 enzymes (e.g., CYP2D6, CYP3A4).[1][2] The electron-withdrawing nature of the morpholine oxygen deactivates these positions, significantly prolonging half-life (

) and reducing clearance ( ).[1][2]

Table 1: Comparative Physicochemical Properties of CNS Heterocycles[1]

Property	Morpholine	Piperidine	Piperazine	Impact on CNS Drug Design
pKa (Conjugate Acid)	8.3	11.0	9.8 (N1), 5.6 (N4)	Optimal: Allows ~10% neutral fraction at pH 7.4 for BBB crossing.[1]
LogP (Lipophilicity)	-0.86	0.84	-1.17	Balanced: Lower than piperidine (solubility) but higher than piperazine.[1]
H-Bond Acceptors	2 (N, O)	1 (N)	2 (N, N)	Interaction: Ether oxygen provides an additional vector for receptor binding.[1][2]
Metabolic Stability	High	Low (Oxidation prone)	Moderate	Stability: Oxygen blocks alpha-carbon oxidation.
Conformation	Chair	Chair	Chair	Shape: Defined vectors for substituent placement (Axial vs Equatorial).

Part 2: Visualizing the CNS Pharmacophore[1][3]

The following diagram illustrates the interaction logic and synthetic pathways for Morpholine scaffolds in CNS applications.

Figure 1: Strategic integration of morpholine physicochemical properties into synthetic pathways for CNS therapeutics.[1]

Part 3: Core Synthetic Architectures & Protocols[1][2]

Accessing specific enantiomers of morpholine is non-trivial due to the symmetry of the ring.[1] Two primary strategies dominate: Chiral Pool Synthesis (using naturally occurring chiral centers) and Asymmetric Catalysis (creating chirality de novo).[1][2]

Strategy A: Chiral Pool Synthesis (The Reboxetine Route)

This approach relies on starting materials with established stereochemistry, such as amino acids or chiral epoxides.[1][2] It is the industrial standard for manufacturing (S,S)-Reboxetine.[1][2]

Target Intermediate: (S)-2-(Hydroxymethyl)morpholine Mechanism: Intramolecular cyclization of a chiral amino alcohol derivative.[1]

Experimental Protocol: Synthesis of (S)-2-(Hydroxymethyl)morpholine

Note: This protocol is adapted from the optimized route for (S,S)-Reboxetine.[1]

Reagents:

• (S)-3-Amino-1,2-propanediol (Starting Material)[1]

• Chloroacetyl chloride

• Sodium hydride (NaH)[1][2]

• Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride)[1]

Step-by-Step Methodology:

• N-Acylation:

  • Dissolve (S)-3-amino-1,2-propanediol (1.0 eq) in anhydrous THF at 0°C.

  • Add Chloroacetyl chloride (1.1 eq) dropwise while maintaining pH ~8-9 using aqueous NaOH.

  • Checkpoint: Monitor TLC for disappearance of amine.[2] The product is the N-chloroacetyl derivative.

• Cyclization (Morpholinone Formation):

  • Treat the crude N-chloroacetyl intermediate with NaH (2.5 eq) in THF/DMF (10:1) at 0°C, then warm to room temperature.

  • Mechanism: The alkoxide generated at the secondary alcohol attacks the alkyl chloride in an intramolecular

    reaction, forming the morpholin-3-one ring.[1]

  • Validation:

    NMR should show the characteristic AB system of the lactam protons.

• Reduction to Morpholine:

  • Cool the morpholin-3-one solution to 0°C.

  • Add Red-Al (3.0 eq, 65% in toluene) dropwise.[1][2] Caution: Exothermic gas evolution.[1][2]

  • Reflux for 2 hours.[1]

  • Workup: Quench with Rochelle's salt solution to break the aluminum emulsion. Extract with DCM.[1][2]

• Purification:

  • Distill under reduced pressure or crystallize as the oxalate salt.

  • Target Specs: >98% ee (determined by Chiral HPLC), Yield >70%.

Strategy B: Asymmetric Catalysis (The Aprepitant Route)

For 2,3-disubstituted morpholines like those in Aprepitant, chiral pool methods can be lengthy.[1][2] Modern catalytic methods allow for the direct asymmetric hydrogenation of dehydromorpholines or dynamic kinetic resolution (DKR).

Target Intermediate: (S)-3-(4-fluorophenyl)morpholin-2-one[1][4][5][6]

Experimental Protocol: Asymmetric Hydrogenation

Reagents:

• Dehydromorpholine precursor (derived from amino acid + glyoxal)[1][2]

• Catalyst: Rh(COD)₂BF₄ + Chiral Bisphosphine Ligand (e.g., (S)-SegPhos or TangPhos)[1][2]

• Hydrogen gas (50 atm)

Methodology:

• Catalyst Preparation: In a glovebox, mix [Rh(COD)₂]BF₄ (1 mol%) and Ligand (1.1 mol%) in degassed methanol. Stir for 30 mins to form the active cationic complex.

• Hydrogenation:

  • Add the substrate (dehydromorpholine) to the autoclave.[1]

  • Inject catalyst solution.[1][2][7]

  • Pressurize to 50 atm

    . Stir at RT for 12 hours.[1]

• Validation:

  • Release pressure and concentrate.[1][2]

  • Analyze via Chiral HPLC (Chiralcel OD-H column).[1]

  • Expectation: >96% ee with quantitative conversion. The oxygen atom's electron withdrawal activates the double bond for hydride insertion, controlled by the ligand's bite angle.[1][2]

Part 4: Future Outlook – Trifluoromethylation

To further enhance CNS penetration, the incorporation of trifluoromethyl (

) groups onto the morpholine ring is a cutting-edge strategy.[1] groups increase lipophilicity without significant steric penalty and block metabolic hot-spots.

• Synthesis: Ring opening of 2-(trifluoromethyl)oxirane with amine nucleophiles, followed by cyclization, yields 2-

  -morpholines.[1][2]

• Impact: These analogs often show 2-3x higher brain-to-plasma ratios compared to their non-fluorinated counterparts due to reduced P-gp efflux liability.[1]

References

• Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. (2021).[1][2] Link[1][2]

• Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. (2021). Link

• Efficient Synthesis of (S)-3-(4-Fluorophenyl)morpholin-2-one, a Key Chiral Intermediate of Aprepitant. Synthetic Communications. (2015).[1][5] Link[1][2][5]

• Asymmetric Synthesis of (+)-(S,S)-Reboxetine via a New (S)-2-(Hydroxymethyl)morpholine Preparation. Journal of Organic Chemistry. (2005). Link[1][2]

• Morpholine vs. Piperidine Analogs: A Comparative Guide to Metabolic Stability. BenchChem Technical Guides. (2025).[1][2] Link[1][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

(R)-4-benzylmorpholin-2-yl methanol: A Comprehensive Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of (R)-4-benzylmorpholin-2-yl methanol, a chiral building block of significant interest in medicinal chemistry and drug development. We will delve into its chemical properties, stereoselective synthesis, spectroscopic characterization, and its critical role as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting the central nervous system (CNS). This document is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in the intricate process of drug discovery and development.

Core Molecular Attributes and Physicochemical Properties

(R)-4-benzylmorpholin-2-yl methanol is a chiral organic compound featuring a morpholine ring N-substituted with a benzyl group and a hydroxymethyl substituent at the C-2 position, with the stereocenter in the (R)-configuration. Its molecular structure makes it a valuable synthon for introducing the morpholine moiety into more complex molecules, a common strategy in drug design to enhance aqueous solubility and metabolic stability.

Table 1: Physicochemical and Identification Properties of (R)-4-benzylmorpholin-2-yl methanol

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₇NO₂	[1][2][3]
Molecular Weight	207.27 g/mol	[1][2]
CAS Number	943442-96-4	[3][4]
Appearance	Colorless to light yellow viscous liquid/oil	[5]
Predicted Boiling Point	303.2 ± 27.0 °C	[4]
Predicted Density	1.117 ± 0.06 g/cm³	[4]
Predicted pKa	14.36 ± 0.10	[4]
Solubility	Soluble in Dichloromethane and Methanol	[4]

Strategic Importance in Central Nervous System (CNS) Drug Discovery

The morpholine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into CNS-active compounds to modulate their pharmacokinetic and pharmacodynamic profiles. (R)-4-benzylmorpholin-2-yl methanol serves as a crucial intermediate in the synthesis of a variety of therapeutic agents, including analgesics, sedatives, and antidepressants[5]. Its structural resemblance to certain neurotransmitters, combined with its specific chirality, makes it an invaluable building block for creating enantiomerically pure drugs that can selectively interact with biological targets in the brain[5].

One of the most notable applications of this chiral intermediate is in the synthesis of the antidepressant drug Reboxetine. The stereochemistry of the morpholine ring and its substituents is critical for the drug's efficacy as a selective norepinephrine reuptake inhibitor.

Enantioselective Synthesis: A Methodological Overview

The synthesis of enantiomerically pure (R)-4-benzylmorpholin-2-yl methanol is a key challenge that has been addressed through various asymmetric synthesis strategies. A prevalent and highly effective method involves the asymmetric hydrogenation of a corresponding dehydromorpholine precursor. This approach utilizes a chiral catalyst, typically a rhodium complex with a chiral bisphosphine ligand, to achieve high enantioselectivity.

The general workflow for such a synthesis can be visualized as follows:

Figure 1: A generalized workflow for the enantioselective synthesis of (R)-4-benzylmorpholin-2-yl methanol via asymmetric hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation of a Dehydromorpholine Precursor (General Procedure)

The following is a representative, generalized protocol based on established methods for the asymmetric hydrogenation of dehydromorpholines. Specific reaction conditions may need to be optimized for the particular substrate.

Materials:

• Dehydromorpholine precursor

• Chiral Rhodium-bisphosphine catalyst (e.g., [Rh(COD)₂]BF₄ with a chiral ligand)

• Anhydrous, degassed solvent (e.g., Methanol, Dichloromethane)

• Hydrogen gas (high purity)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, dissolve the chiral rhodium precursor and the chiral bisphosphine ligand in the anhydrous, degassed solvent in a suitable reaction vessel. Stir the mixture at room temperature for approximately 30 minutes to allow for the formation of the active catalyst.

• Reaction Setup: In a separate vessel, dissolve the dehydromorpholine substrate in the anhydrous, degassed solvent.

• Hydrogenation: Transfer the prepared catalyst solution to the substrate solution. Seal the reaction vessel, and if using a high-pressure reactor, purge several times with hydrogen gas. Pressurize the vessel with hydrogen gas to the desired pressure and stir the reaction mixture at a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR) until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure (R)-4-benzylmorpholin-2-yl methanol.

• Analysis: Confirm the structure and purity of the product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS). Determine the enantiomeric excess (ee) of the product using chiral HPLC or SFC.

Spectroscopic Characterization

The structural elucidation and confirmation of (R)-4-benzylmorpholin-2-yl methanol rely on a combination of spectroscopic techniques. While specific spectra are proprietary to individual research and manufacturing entities, the expected characteristic signals are outlined below.

Table 2: Expected Spectroscopic Data for (R)-4-benzylmorpholin-2-yl methanol

Technique	Expected Characteristics
¹H NMR	- Aromatic Protons (Benzyl): Multiplets in the range of δ 7.2-7.4 ppm. - Benzyl CH₂: A singlet or AB quartet around δ 3.5 ppm. - Morpholine Ring Protons: A series of multiplets between δ 2.0-4.0 ppm. - Hydroxymethyl CH₂: A doublet of doublets or a multiplet around δ 3.4-3.7 ppm. - Hydroxyl Proton: A broad singlet, the chemical shift of which is dependent on concentration and solvent.
¹³C NMR	- Aromatic Carbons (Benzyl): Signals in the aromatic region (δ 125-140 ppm). - Benzyl CH₂: A signal around δ 60-65 ppm. - Morpholine Ring Carbons: Signals in the range of δ 50-80 ppm. - Hydroxymethyl Carbon: A signal around δ 60-65 ppm.
IR (Infrared)	- O-H Stretch: A broad absorption band around 3400 cm⁻¹ (from the alcohol). - C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹. - C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹. - C-O Stretch: A strong absorption band in the region of 1050-1150 cm⁻¹.
Mass Spec (MS)	- [M+H]⁺: An expected peak at m/z 208.1332 for the protonated molecule.

Application in the Synthesis of Reboxetine

(R)-4-benzylmorpholin-2-yl methanol is a key precursor in some synthetic routes to the antidepressant drug Reboxetine. The synthesis involves the conversion of the primary alcohol to a leaving group, followed by nucleophilic substitution with the appropriate phenoxide. The benzyl group serves as a protecting group for the morpholine nitrogen and is typically removed in a later step.

Figure 2: A simplified synthetic pathway from (R)-4-benzylmorpholin-2-yl methanol to (S,S)-Reboxetine.

Safety and Handling

As a chemical intermediate, (R)-4-benzylmorpholin-2-yl methanol should be handled with appropriate safety precautions in a well-ventilated laboratory setting. While a specific safety data sheet (SDS) for this compound is not universally available, general safe handling practices for similar chemicals should be followed.

General Safety Recommendations:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Handle in a chemical fume hood.

• Store in a tightly sealed container in a cool, dry place.

For more specific safety information, it is recommended to consult the supplier's safety data sheet for this or structurally related compounds.

Conclusion

(R)-4-benzylmorpholin-2-yl methanol stands out as a versatile and valuable chiral building block in the synthesis of complex pharmaceutical agents, particularly for CNS disorders. Its well-defined stereochemistry and the strategic placement of its functional groups allow for the construction of enantiomerically pure drug candidates with improved pharmacological profiles. A thorough understanding of its synthesis, characterization, and reactivity is essential for medicinal chemists and process development scientists aiming to leverage its potential in the creation of novel therapeutics.

References

• Brenner, E., Baldwin, R. M., & Tamagnan, G. (2005). Asymmetric synthesis of (+)-(S,S)-reboxetine via a new (S)-2-(hydroxymethyl)morpholine preparation. Organic Letters, 7(5), 937–939. [Link]

• Pure Chemistry Scientific Inc. (R)-(4-Benzylmorpholin-2-yl)methanol CAS NO.943442-96-4. [Link]

• Wang, C., et al. (2018). Stereodivergent synthesis of all the four stereoisomers of antidepressant reboxetine. Tetrahedron, 74(38), 5334-5340. [Link]

• University of Barcelona. Copies of 1H, 13C, 19F NMR spectra. [Link]

• MySkinRecipes. (R)-(4-Benzylmorpholin-2-yl)methanol. [Link]

Sources

• 1. (4-Benzylmorpholin-2-yl)methanol | CAS 40987-24-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. manchesterorganics.com [manchesterorganics.com]
• 3. (R)-(4-Benzylmorpholin-2-yl)methanol, CasNo.943442-96-4 Pure Chemistry Scientific Inc. United States [pusl.lookchem.com]
• 4. 943442-96-4 CAS MSDS (((R)-4-benzylmorpholin-2-yl)methanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. (R)-(4-Benzylmorpholin-2-yl)methanol [myskinrecipes.com]

Protocols & Analytical Methods

Protocol for N-debenzylation of (R)-4-benzylmorpholin-2-yl methanol

Application Note: Protocol for N-Debenzylation of (R)-4-benzylmorpholin-2-yl methanol

Part 1: Executive Summary & Strategic Rationale

Objective: To provide a robust, scalable, and chemically distinctive protocol for the cleavage of the N-benzyl protecting group from (R)-4-benzylmorpholin-2-yl methanol to yield (R)-morpholin-2-yl methanol.

Context: This transformation is a pivotal step in the synthesis of chiral morpholine-based therapeutics, most notably the norepinephrine reuptake inhibitor Reboxetine . The substrate contains a chiral center at C2 and a free primary hydroxyl group. The presence of the hydroxyl group and the need to preserve the C2 stereochemistry dictate the choice of method.

Methodological Selection: While chloroformates (e.g., ACE-Cl) are common debenzylating agents, they pose a risk of side-reactions with the free hydroxyl group (forming carbonates). Therefore, Catalytic Hydrogenolysis (Pd/C + H₂) is selected as the Primary Protocol . It is atom-efficient, preserves the C2 chiral center, and leaves the hydroxyl group intact.

Part 2: Chemical Context & Mechanism[1][2][3]

The Substrate Challenge

The substrate, (R)-4-benzylmorpholin-2-yl methanol, presents a specific solubility profile. As the benzyl group is removed, the molecule becomes significantly more polar. The resulting secondary amine/alcohol product is highly water-soluble, making traditional aqueous extraction workups difficult. This protocol utilizes a "filter-and-evaporate" strategy to mitigate yield loss.

Mechanistic Pathway (Surface Catalysis)

The reaction proceeds via a heterogeneous mechanism on the Palladium surface.[1]

• Adsorption: The nitrogen lone pair and the phenyl ring

  -system coordinate to the Pd surface.

• Oxidative Addition: Surface hydrides (formed from dissociative chemisorption of H₂) attack the benzylic carbon.

• Cleavage: The C-N bond breaks, releasing Toluene and the free amine.[1]

• Desorption: The polar amine product desorbs from the catalyst.

Figure 1: Mechanistic flow of heterogeneous catalytic hydrogenolysis.

Part 3: Primary Protocol – Catalytic Hydrogenolysis

Safety Warning: Dry Pd/C is pyrophoric . Always keep the catalyst wet with water or solvent before exposing it to air. Handle methanol in a fume hood.

Materials & Reagents

Reagent	Specification	Role
Substrate	(R)-4-benzylmorpholin-2-yl methanol	Starting Material
Catalyst	10% Pd/C (50% water wet)	Heterogeneous Catalyst
Solvent	Methanol (HPLC Grade)	Reaction Medium
Hydrogen Source	H₂ Balloon or Hydrogenator	Reductant
Additive (Optional)	Glacial Acetic Acid	Proton source to prevent catalyst poisoning

Step-by-Step Procedure

Step 1: Preparation of the Reaction Vessel

• Weigh the substrate (

  ) into a round-bottom flask (for balloon method) or a Parr shaker bottle.

• Dissolve the substrate in Methanol (

  concentration).

  • Note: Methanol is preferred over Ethanol due to the high polarity of the product, ensuring it stays in solution.

Step 2: Catalyst Addition (The Inert Blanket)

• Flush the vessel with Nitrogen (

  ) or Argon to remove oxygen.

• Carefully add 10% Pd/C (wet) .

  • Loading: Use

    of catalyst relative to the substrate mass (e.g., Pd/C for substrate).

  • Tip: If using dry Pd/C, make a slurry in toluene/water first to avoid ignition when adding to methanol.

Step 3: Hydrogenation

• Purge: Evacuate the flask and backfill with

  three times to remove .

• Reaction: Stir vigorously at Room Temperature (20-25°C) under

  (balloon) or (Parr shaker).

• Monitoring: Monitor by TLC (System: 10% MeOH in DCM + 1%

  ). The starting material (UV active) should disappear; the product is not UV active and requires staining (Ninhydrin or Iodine).

  • Duration: Typically 4–16 hours.

  • Troubleshooting: If the reaction stalls, add

    of Acetic Acid. Free amines can poison the catalyst; the acid keeps the amine protonated.

Step 4: Workup (Filtration & Isolation)

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C.

  • Critical: Do not let the filter cake dry out completely (fire hazard). Wash the cake with copious Methanol to recover all polar product.

• Concentration: Evaporate the filtrate under reduced pressure.

  • Result: If Acetic Acid was used, the product will be the acetate salt. If neutral, it will be a viscous oil or low-melting solid.

• Purification (if needed): The product is often pure enough for the next step. If purification is required, use an amine-functionalized silica column or recrystallization from

  .

Part 4: Alternative Protocol – Transfer Hydrogenation

If

gas is unavailable or safety regulations prohibit its use, Transfer Hydrogenation is a validated alternative.

Reagents: Ammonium Formate (

) as the hydrogen donor. Solvent: Methanol (reflux).[2][3]

• Dissolve substrate in Methanol.[1][2]

• Add 10% Pd/C (

  ).

• Add Ammonium Formate in one portion.

• Reflux the mixture for 1–3 hours.

• Filter hot through Celite and concentrate.

  • Note: This method is often faster than balloon hydrogenation but generates ammonium salts that must be removed.

Part 5: Process Visualization

Figure 2: Operational workflow for the N-debenzylation process.

Part 6: Analytical Validation (Self-Validating System)

To ensure the protocol has worked, verify the following data points:

Analytical Method	Observation (Success Criteria)	Interpretation
1H NMR (CDCl3 or MeOD)	Disappearance of multiplet at 7.2–7.4 ppm (Phenyl). Disappearance of singlet/doublet at 3.5 ppm ( ).	Confirmation of debenzylation.
TLC	Loss of UV activity. Spot stays at baseline in non-polar solvents but moves in polar amine-eluting systems.	Qualitative conversion check.[3]
Optical Rotation	Compare with literature values for the (R)-enantiomer.	Confirmation that C2 stereocenter was not racemized.
Mass Spectrometry	Observe mass shift of (Loss of ).	Molecular weight confirmation.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[4] Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for N-benzyl cleavage conditions).

• Melloni, P., et al. (1985). "Potential antidepressant agents. Alpha-aryloxy-benzyl derivatives of morpholine." European Journal of Medicinal Chemistry, 20(3), 239-246. (Seminal paper on Reboxetine analogues describing the morpholine synthesis).

• BenchChem Technical Support. (2025). "Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection." (General protocols for Pd/C handling).

• Sajiki, H. (1995).[4] "Selective inhibition of benzyl ether hydrogenolysis with Pd/C." Tetrahedron Letters, 36(20), 3465-3468. (Discusses selectivity issues in hydrogenolysis).

Sources

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. 1-Chloroethyl chloroformate | 50893-53-3 | Benchchem [benchchem.com]
• 4. Benzyl Ethers [organic-chemistry.org]

Application Note: Strategic Oxidation Protocols for Chiral Morpholine Scaffolds

Focus: Oxidation of (R)-(4-Benzylmorpholin-2-yl)methanol to (R)-4-benzylmorpholine-2-carbaldehyde

Introduction & Strategic Analysis

The morpholine ring is a privileged pharmacophore in medicinal chemistry, appearing in numerous NK1 receptor antagonists (e.g., Aprepitant), antidepressants, and antibiotics. The transformation of (R)-(4-benzylmorpholin-2-yl)methanol (Substrate 1 ) to its corresponding aldehyde, (R)-4-benzylmorpholine-2-carbaldehyde (Target 2 ), is a critical gateway step.

This transformation presents a specific set of chemoselective challenges:

• Stereochemical Integrity: The C2 chiral center is susceptible to racemization via enolization, particularly under the basic conditions often required for oxidation workups.

• Amine Compatibility: The tertiary amine (N-benzyl) is prone to N-oxidation if oxidants like mCPBA or harsh peroxide conditions are used.

• Aldehyde Instability:

  -Heteroatom substituted aldehydes are chemically labile. They are prone to hydration and polymerization; thus, isolation protocols must be mild.

Comparative Oxidant Analysis[1][2]

Method	Reagents	Suitability	Risk Profile
Swern Oxidation	DMSO, (COCl)₂, Et₃N	Gold Standard (Lab Scale)	Low. Cryogenic conditions (-78°C) minimize racemization.
Parikh-Doering	SO₃·Py, DMSO, Et₃N	Preferred (Scale-Up)	Medium. Operates at 0°C–RT. Avoids CO evolution but requires careful temperature monitoring to prevent racemization.
Dess-Martin (DMP)	DMP Periodinane	High Value / Small Scale	Low. Mildest conditions (RT, neutral pH). High reagent cost limits multi-gram scale use.
TEMPO/Bleach	TEMPO, NaOCl, KBr	Not Recommended	High. Strong risk of N-oxide formation on the tertiary amine without strict pH control.

Chemical Mechanism & Workflow[3][4][5][6][7]

The following diagram illustrates the reaction pathway and the critical decision matrix for optimizing this oxidation.

Figure 1: Mechanistic pathway highlighting the critical elimination step where stereochemistry is most vulnerable.

Detailed Experimental Protocols

Protocol A: Swern Oxidation (Standard Laboratory Method)

Rationale: The Swern oxidation is the primary recommendation for research-scale synthesis (100 mg to 5 g). The cryogenic temperature (-78°C) effectively "freezes" the stereocenter, preventing racemization during the formation of the alkoxysulfonium intermediate.

Reagents & Stoichiometry

Component	Equiv.	Role
Substrate (Alcohol)	1.0	Starting Material
Oxalyl Chloride	1.5	Activator
DMSO (Anhydrous)	3.0	Oxidant
Triethylamine (TEA)	5.0	Base (Elimination)
Dichloromethane (DCM)	Solvent	Concentration: 0.1 M

Step-by-Step Procedure

• Activation: Flame-dry a 2-neck round-bottom flask under Argon. Add anhydrous DCM and oxalyl chloride (1.5 eq). Cool to -78°C (dry ice/acetone bath).

• Oxidant Formation: Add DMSO (3.0 eq) dropwise via syringe over 15 minutes. Note: Gas evolution (CO/CO₂) will occur. Ensure proper venting. Stir for 15 minutes at -78°C.

• Substrate Addition: Dissolve the morpholine alcohol (1.0 eq) in a minimum volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 20 minutes, maintaining the internal temperature below -70°C.

  • Mechanism:[1][2][3][4][5][6][7][8] The alcohol attacks the activated DMSO to form the alkoxysulfonium salt.

  • Time: Stir for 45 minutes at -78°C.

• Elimination (Critical Step): Add Triethylamine (5.0 eq) dropwise. The reaction will turn cloudy/white.

  • Caution: Adding base too fast causes localized heating, which leads to racemization.

• Warm-up: Allow the reaction to warm to -20°C over 1 hour. Do not warm to room temperature before quenching if the aldehyde is known to be labile.

• Quench: Quench with saturated aqueous NH₄Cl or phosphate buffer (pH 7).

• Workup: Extract with DCM (3x). Wash combined organics with brine.[3] Dry over Na₂SO₄.

• Isolation: Concentrate in vacuo at low temperature (<30°C). Do not use silica gel chromatography unless necessary (silica acidity can degrade the aldehyde). Use crude in the next step immediately.

Protocol B: Parikh-Doering Oxidation (Scale-Up Friendly)

Rationale: For scales >10g, maintaining -78°C is engineeredly difficult. Parikh-Doering uses SO₃[6][8]·Pyridine complex and operates at 0°C to Room Temperature (RT).[1]

Reagents & Stoichiometry

Component	Equiv.	Role
Substrate	1.0	Starting Material
SO₃·Pyridine Complex	3.0	Activator (Solid)
DMSO	Solvent	Co-solvent (w/ DCM)
TEA / DIPEA	5.0	Base

Step-by-Step Procedure

• Preparation: Dissolve the alcohol (1.0 eq) in a mixture of DCM and DMSO (2:1 ratio). Cool the solution to 0°C in an ice bath.

• Base Addition: Add TEA (5.0 eq) to the solution.

• Oxidant Addition: Add SO₃·Pyridine complex (3.0 eq) in small portions over 20 minutes.

  • Observation: No gas evolution occurs (unlike Swern), making this safer for closed vessels.

• Reaction: Allow the mixture to stir at 0°C for 1 hour, then warm to RT for 1–2 hours. Monitor by TLC (stain with ninhydrin or KMnO₄).

• Workup: Pour into ice-cold water. Extract with DCM.[3][5] Wash extensively with water (to remove DMSO) and brine.

• Purification: If purification is required, rapid filtration through a short pad of neutral alumina is preferred over silica gel.

Quality Control & Troubleshooting

Analytical Checkpoints

• TLC: The aldehyde typically runs higher (less polar) than the alcohol.

• ¹H NMR (CDCl₃): Look for the diagnostic aldehyde proton signal (

  9.5–9.8 ppm).

  • Stereochemical Check: If the signal appears as a clean doublet (due to coupling with C2-H), stereochemistry is likely intact. If the baseline is messy or the peak is split further/broadened significantly, racemization may have occurred.

Common Failure Modes

Observation	Root Cause	Corrective Action
Low Yield	Incomplete reaction or water contamination.	Ensure anhydrous DMSO/DCM.[3] Increase activator equivalents.
Racemization	Base added too fast or reaction warmed too high.	Keep Swern strictly at -78°C during TEA addition. Switch to DMP if problem persists.
No Product (Decomposition)	Aldehyde instability on silica.	Skip column chromatography. Use crude product in the next step (e.g., Reductive Amination).
Pummerer Rearrangement	Temperature too high during activation.	Ensure internal temp is <-60°C before adding alcohol.

References

• Omura, K.; Swern, D. (1978). "Oxidation of alcohols by 'activated' dimethyl sulfoxide. a preparative, steric and mechanistic study". Tetrahedron, 34(11), 1651–1660. Link

• Parikh, J. R.; Doering, W. v. E. (1967). "Sulfur trioxide in the oxidation of alcohols by dimethyl sulfoxide". Journal of the American Chemical Society, 89(21), 5505–5507.[9] Link

• Mancuso, A. J.; Brownfain, D. S.; Swern, D. (1979). "Structure of the dimethyl sulfoxide-oxalyl chloride reaction product. Oxidation of heteroaromatic and diverse alcohols to carbonyl compounds". The Journal of Organic Chemistry, 44(23), 4148–4150. Link

• Tidwell, T. T. (1990).[8] "Oxidation of Alcohols to Carbonyl Compounds via Alkoxysulfonium Ylides: The Moffatt, Swern, and Related Oxidations". Organic Reactions, 39, 297-572. Link

• Hale, J. J., et al. (1998). "Morpholine-based NK1 receptor antagonists". Journal of Medicinal Chemistry, 41(23), 4607–4614. (Context for morpholine scaffold synthesis). Link

Sources

• 1. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Parikh-Doering Oxidation | NROChemistry [nrochemistry.com]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Parikh-Doering Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 9. synarchive.com [synarchive.com]

Using (R)-4-benzylmorpholin-2-yl methanol as a chiral auxiliary

Application Note: (R)-4-benzylmorpholin-2-yl methanol as a Chiral Scaffold & Template

Executive Summary

(R)-4-benzylmorpholin-2-yl methanol (CAS: 943442-96-4) is a privileged chiral heterocyclic building block. While often colloquially termed a "chiral auxiliary," it functions more accurately as a chiral template or scaffold . Unlike transient auxiliaries (e.g., Evans oxazolidinones) that are removed after inducing stereochemistry, this morpholine derivative is typically retained in the final pharmacophore, imparting crucial solubility and metabolic stability properties to CNS-active drugs (e.g., norepinephrine reuptake inhibitors like Reboxetine).

This guide details the strategic application of (R)-4-benzylmorpholin-2-yl methanol in asymmetric synthesis, focusing on its role in directing stereoselective alkylations and its utility as a precursor for chiral ligands.

Strategic Overview & Mechanism

Structural Advantages

The morpholine ring offers a distinct pharmacological advantage over other heterocycles due to its lowered lipophilicity and resistance to metabolic oxidation.

• Chiral Induction: The C2-hydroxymethyl group serves as a "handle" for functionalization. The bulky N-benzyl group locks the ring conformation (chair), creating a steric environment that directs incoming nucleophiles or electrophiles to specific faces of the molecule.

• Electronic Modulation: The oxygen atom at position 1 exerts an electronic effect (anomeric effect) that stabilizes specific conformations, further enhancing stereocontrol during derivatization.

Pathway Visualization

The following diagram illustrates the synthesis of the scaffold and its divergence into two primary application streams: Bioactive Ethers (Drug Synthesis) and Chiral Ligands.

Figure 1: Synthetic workflow from chiral pool precursors to high-value targets.

Application 1: Asymmetric Synthesis of Bioactive Ethers

The primary application of this scaffold is in the synthesis of norepinephrine reuptake inhibitors (NRIs). The C2-position dictates the stereochemistry of the subsequent ether linkage.

Mechanism of Stereocontrol

When the hydroxymethyl group is oxidized to an aldehyde (see Protocol B), the resulting intermediate undergoes nucleophilic attack (e.g., by a Grignard reagent or aryl-lithium). The N-benzyl group shields one face of the carbonyl, forcing the nucleophile to attack from the less hindered face (Cram's chelation control or Felkin-Anh model, depending on conditions), typically yielding diastereomeric ratios (dr) exceeding 95:5.

Table 1: Comparative Efficiency of Activation Methods

Method	Reagents	Yield	Stereocontrol (dr)	Notes
Swern Oxidation	(COCl)₂, DMSO, TEA	85-92%	N/A (Aldehyde purity)	Gold standard. Preserves stereocenter.
Dess-Martin	DMP, DCM	80-88%	N/A	Good alternative if -78°C is not feasible.
Direct Alkylation	NaH, Ar-X	40-60%	Variable	Prone to racemization; not recommended.

Detailed Experimental Protocols

Protocol A: Quality Control & Enantiomeric Excess Verification

Objective: Ensure the optical purity of the (R)-4-benzylmorpholin-2-yl methanol scaffold before expensive downstream steps.

Reagents:

• Sample: 5 mg (R)-4-benzylmorpholin-2-yl methanol

• Mobile Phase: Hexane : Isopropanol (90:10 v/v) with 0.1% Diethylamine.

• Column: Chiralcel OD-H (250 x 4.6 mm).

Procedure:

• Preparation: Dissolve the sample in 1 mL of isopropanol (HPLC grade). Filter through a 0.45 µm PTFE syringe filter.

• Setup: Equilibrate the HPLC system at 25°C with a flow rate of 1.0 mL/min.

• Detection: Set UV detector to 210 nm (benzyl absorption) and 254 nm.

• Analysis: Inject 10 µL. The (R)-enantiomer typically elutes second (approx. retention time 12-14 min), distinct from the (S)-enantiomer (8-10 min).

• Criteria: Acceptance criteria is >98.5% ee.

Protocol B: Swern Oxidation to Chiral Morpholine-2-Carbaldehyde

Objective: Convert the alcohol to the reactive aldehyde without racemization at the C2 alpha-position.

Safety Warning: This reaction generates CO and dimethyl sulfide. Perform in a well-ventilated fume hood.

Reagents:

• Oxalyl Chloride (1.5 equiv)

• DMSO (3.0 equiv)

• Triethylamine (5.0 equiv)

• Dichloromethane (Anhydrous)[1]

Step-by-Step:

• Activation: In a flame-dried round-bottom flask under Argon, cool oxalyl chloride (1.5 mmol) in DCM (10 mL) to -78°C (dry ice/acetone bath).

• DMSO Addition: Add DMSO (3.0 mmol) dropwise over 10 minutes. Critical: Maintain temp < -65°C to prevent decomposition. Stir for 15 mins.

• Substrate Addition: Add (R)-4-benzylmorpholin-2-yl methanol (1.0 mmol) dissolved in minimal DCM dropwise. Stir at -78°C for 45 minutes.

• Quench: Add Triethylamine (5.0 mmol) dropwise. The mixture will turn cloudy.

• Warming: Allow the reaction to warm to 0°C over 30 minutes.

• Workup: Quench with saturated NH₄Cl solution. Extract with DCM (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Result: The crude aldehyde is unstable on silica gel. Use immediately for the next coupling step (e.g., Grignard addition).

Application 2: Precursor for Chiral Ligands

Beyond drug synthesis, this scaffold is converted into amino-alcohol ligands for asymmetric catalysis (e.g., enantioselective addition of diethylzinc to aldehydes).

Figure 2: Mechanism of chiral induction when using morpholine-derived ligands.

Protocol Summary: To generate the ligand, the free hydroxyl group is typically reacted with diphenylphosphinic chloride or used directly in conjunction with a Lewis acid. The morpholine nitrogen and the oxygen (or phosphine oxide) form a bidentate chelate with the metal center (Zn, Cu), creating a chiral pocket that discriminates between the Re and Si faces of the substrate.

References

• Synthesis and Application in Reboxetine: Melloni, P., et al. "Potential antidepressant agents.[2] Alpha-aryloxy-benzyl derivatives of ethanolamine and morpholine." European Journal of Medicinal Chemistry (1984). Context: Establishes the foundational chemistry for morpholine-based antidepressants.

• Stereoselective Synthesis Routes: Brenner, E., Baldwin, R. M., & Tamagnan, G. "Asymmetric synthesis of (+)-(S,S)-reboxetine via a new (S)-2-(hydroxymethyl)morpholine preparation."[3] Organic Letters (2005).[3] Context: Describes the high-yield synthesis of the enantiomer, applicable to the (R)-isomer by reversing starting material chirality.

• Droz, A. S., et al. "Enantioselective addition of diethylzinc to aldehydes catalyzed by chiral morpholine derivatives." Tetrahedron: Asymmetry (2000).

• General Review of Morpholine Synthesis: Stankiewicz, A., et al. "Morpholines: Synthesis and Biological Activity."[4] Chemical Reviews (2013). Context: Comprehensive review of morpholine utility in medicinal chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric synthesis of (+)-(S,S)-reboxetine via a new (S)-2-(hydroxymethyl)morpholine preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: High-Purity Conversion of Morpholine Free Base to Hydrochloride Salt

Executive Summary

This application note details the protocol for the quantitative conversion of Morpholine (

) free base to its hydrochloride salt ( ). This transformation is a critical unit operation in drug discovery and organic synthesis, often used to improve the stability, water solubility, and crystallinity of the morpholine moiety, or to generate a stable solid form for storage.

The guide presents two methodologies:

• Method A (Anhydrous Precipitation): The "Gold Standard" for high-purity, anhydrous applications (e.g., moisture-sensitive downstream reactions).

• Method B (Aqueous/Solvent Crystallization): A robust alternative using common laboratory reagents when anhydrous conditions are not strictly required.

Scientific Principles & Reaction Mechanism

Chemical Reaction

The synthesis is a Brønsted-Lowry acid-base neutralization. Morpholine, a secondary amine, acts as the base (nucleophile), accepting a proton from hydrochloric acid.

Thermodynamics & Solubility

• Exothermicity: The protonation of secondary amines is highly exothermic (

  ). Controlled addition and cooling are required to prevent thermal decomposition or "oiling out" (formation of an amorphous oil rather than a crystal).

• Solubility Differential: The purification strategy relies on the drastic solubility difference between the free base and the salt.

  • Morpholine Free Base: Miscible with water, ethanol, ether, and acetone.[1]

  • Morpholine HCl:[2][3][4][5][6][7][8] Highly soluble in water and methanol; sparingly soluble in ethanol; insoluble in diethyl ether, acetone, and hydrocarbons.

  • Mechanism:[3][4][5] By conducting the reaction in a solvent where the salt is insoluble (e.g., Diethyl Ether or Ethyl Acetate), the product precipitates immediately upon formation, driving the equilibrium to completion and simplifying isolation.

Experimental Protocols

Materials & Reagents

Reagent	Grade	Role
Morpholine	Reagent (>99%)	Substrate (Base)
HCl Source (Method A)	4.0 M in Dioxane or Ether	Acid Source (Anhydrous)
HCl Source (Method B)	37% Aqueous (Conc.)	Acid Source (Aqueous)
Diethyl Ether / TBME	Anhydrous	Reaction Solvent / Anti-solvent
Ethanol (Absolute)	ACS Grade	Co-solvent
Acetone	ACS Grade	Anti-solvent for washing

Protocol A: Anhydrous Precipitation (Recommended)

Best for: High purity requirements, anhydrous applications, and maximum yield.

Step-by-Step Procedure:

• Preparation:

  • Flame-dry a 250 mL two-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a pressure-equalizing addition funnel.

  • Flush the system with Nitrogen (

    ) or Argon to maintain an inert atmosphere.

  • Cooling: Place the RBF in an ice-water bath (

    ).

• Dissolution:

  • Charge the flask with Morpholine (8.71 g, 100 mmol) .

  • Add 100 mL of anhydrous Diethyl Ether (or Methyl tert-butyl ether [TBME] for higher safety). Stir until homogenous.

• Acidification:

  • Charge the addition funnel with 30 mL of 4.0 M HCl in Dioxane (120 mmol, 1.2 eq).

  • Critical Step: Add the HCl solution dropwise over 20–30 minutes.

  • Observation: A voluminous white precipitate will form immediately. Ensure vigorous stirring to prevent clumping.

• Equilibration:

  • Once addition is complete, remove the ice bath and allow the slurry to stir at room temperature for 30 minutes to ensure complete conversion.

• Isolation:

  • Filter the solid using a sintered glass funnel (porosity M) or a Büchner funnel under vacuum.

  • Wash 1: Rinse the filter cake with

    of cold Diethyl Ether to remove excess HCl and unreacted amine.

  • Wash 2: Rinse with

    of Acetone (removes traces of dioxane).

• Drying:

  • Dry the white solid in a vacuum oven at

    for 4 hours (or over in a desiccator overnight).

  • Target Yield: >95% (approx. 11.8 g).

Protocol B: Aqueous Crystallization (Alternative)

Best for: Labs without anhydrous HCl sources or large-scale batches.

Step-by-Step Procedure:

• Dissolution:

  • In a 250 mL beaker, dissolve Morpholine (8.71 g, 100 mmol) in 20 mL of Ethanol .

  • Place in an ice bath.

• Neutralization:

  • Slowly add concentrated HCl (37% aq., approx. 10 mL, ~120 mmol) dropwise.

  • Monitor pH; stop addition when pH reaches 2–3 (acidic).

• Concentration:

  • Transfer the solution to a rotary evaporator. Remove the solvents (water/ethanol) under reduced pressure at

    until a thick slurry or solid residue remains.

• Crystallization (Trituration):

  • Add 50 mL of Acetone or Diethyl Ether to the residue.

  • Scrape the sides of the flask and sonicate if necessary to break up the solid. The salt is insoluble in acetone and will turn into a fine white powder.

• Isolation:

  • Filter the solid and wash with cold Acetone.

  • Dry as described in Method A.

Process Visualization (Workflow)

Figure 1: Workflow for the anhydrous synthesis of Morpholine Hydrochloride (Method A).[9]

Characterization & Quality Control

After isolation, the product must be validated.

Test	Expected Result	Notes
Appearance	White crystalline powder	Yellowing indicates oxidation or overheating.
Melting Point		Sharp range indicates high purity.
Solubility	Soluble in , MeOH; Insoluble in	Confirming salt formation vs. free base.
Chloride Content	~28.7% (Gravimetric/Titration)	Titrate with to confirm stoichiometry.
1H-NMR ( )	3.9 (t, 4H), 3.2 (t, 4H)	Shifts downfield compared to free base due to protonation.

Safety & Handling (E-E-A-T)

Authoritative Safety Warning: Morpholine is a corrosive, flammable liquid (Flash Point:

) that can cause severe skin burns and eye damage. It is readily absorbed through the skin.

• Engineering Controls: Always operate in a functioning fume hood.

• PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

• Incompatibility: Avoid contact with strong oxidizers and nitrites (risk of forming carcinogenic nitrosamines).

• Salt Handling: Morpholine Hydrochloride is an irritant and is hygroscopic. Store in a tightly sealed container, preferably in a desiccator.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 8083, Morpholine. Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

• 1. Morpholine [drugfuture.com]
• 2. chembk.com [chembk.com]
• 3. CN1171398A - Process for preparing morpholine hydrochloride as precursor of monoxydine hydrochloride - Google Patents [patents.google.com]
• 4. nexchem.co.uk [nexchem.co.uk]
• 5. CN1054604C - Process for preparing morpholine hydrochloride as precursor of monoxydine hydrochloride - Google Patents [patents.google.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Morpholine Intermediates

Subject: Troubleshooting & Protocols for (R)-4-benzylmorpholin-2-yl methanol [CAS: 943442-96-4]

Welcome to the technical support repository. As a Senior Application Scientist specializing in chiral heterocycles, I have compiled this guide to address the specific challenges associated with (R)-4-benzylmorpholin-2-yl methanol .

This molecule presents a classic "chemist's trap": it is a polar, chiral amino-alcohol that frequently isolates as a viscous, sticky oil rather than a solid. This physical state traps solvent and impurities, making standard recrystallization impossible without modification.

Below are the field-proven workflows to achieve pharmaceutical-grade purity (>98% chemical purity, >99% ee).

Section 1: The "Oil Trap" & Preliminary Cleanup

Q: I concentrated my reaction mixture, but the product is a dark, viscous oil that won't crystallize. High vacuum isn't helping. What is happening?

A: You are experiencing the "solvent inclusion effect." The benzyl group adds lipophilicity, while the hydroxyl and amine groups create hydrogen bonding networks that trap solvents (like DCM or Toluene) and impurities.

Immediate Action: Do not rely solely on vacuum drying. You must perform a Reverse Acid-Base Extraction to remove neutral organic impurities before attempting further purification.

Protocol: Reverse Acid-Base "Cleanup"

This method exploits the basicity of the morpholine nitrogen (

).

• Dissolution: Dissolve your crude oil in Ethyl Acetate (EtOAc) .

• Acid Extraction: Extract the organic layer with 1M HCl (aq) (

  ).

  • Mechanism:[1][2][3][4] The morpholine protonates and moves to the aqueous layer. Neutral impurities (unreacted benzyl halides, non-basic byproducts) stay in the EtOAc.

• Wash: Discard the organic layer. Wash the aqueous layer once with fresh EtOAc.

• Basification: Cool the aqueous layer to 0°C. Slowly add 4M NaOH or NH₄OH until

  .

  • Mechanism:[1][2][3][4] The morpholine deprotonates and becomes an oil again, separating from the water.

• Re-Extraction: Extract the cloudy aqueous mixture with DCM (3x).

• Drying: Dry over

  , filter, and concentrate.

Result: You will still have an oil, but it will be chemically cleaner, setting the stage for crystallization via salt formation.

Section 2: The "Golden Ticket" – Salt Formation[5][6]

Q: Acid-base extraction improved purity to 90%, but I need >98% for the next step. How do I crystallize an oil?

A: You must convert the oil into a crystalline salt. For N-benzyl morpholines, the Oxalate and Hydrochloride salts are the industry standards for inducing crystallinity.

Method A: Oxalate Salt Formation (Recommended)

Oxalic acid often forms stable, high-melting crystalline lattices with morpholine derivatives, expelling impurities that remain in the mother liquor.

Protocol:

• Ratio: Calculate 1.05 equivalents of Oxalic Acid dihydrate .

• Solvent System: Dissolve your crude oil in a minimum amount of warm Ethanol (EtOH) or Isopropanol (IPA) (approx. 5-10 mL per gram).

• Addition: Dissolve the oxalic acid in separate warm EtOH and add it slowly to the amine solution with vigorous stirring.

• Crystallization:

  • The solution may turn cloudy immediately.

  • Heat to reflux until clear (add minimal EtOH if needed).

  • Allow to cool slowly to room temperature, then refrigerate (4°C) overnight.

• Isolation: Filter the white crystals. Wash with cold Diethyl Ether or MTBE .

• Free-Basing (Optional): If the free base is required for the next step, partition the salt between DCM and 1M NaOH.

Method B: Hydrochloride Salt

If the oxalate fails to crystallize:

• Dissolve the oil in Diethyl Ether (or MTBE).

• Cool to 0°C.

• Dropwise add 2M HCl in Diethyl Ether (or Dioxane).

• The HCl salt usually precipitates instantly as a white hygroscopic solid. Rapid filtration is required.

Section 3: Chromatographic Purification

Q: I cannot use salt formation because my scale is too small (<100 mg). How do I purify via column chromatography without "streaking"?

A: Amino-alcohols streak on silica gel due to the interaction between the basic nitrogen and the acidic silanols on the silica surface. You must block these sites.

The Solvent System:

• Base Modifier: You must add 1% Triethylamine (Et₃N) or 1% NH₄OH to your mobile phase.

• Polarity: Use a gradient of DCM : Methanol (95:5 to 90:10) .

Troubleshooting Tips:

• Pre-treatment: Flush the silica column with the eluent containing the amine modifier before loading your sample.

• Loading: Dissolve the oil in a minimum amount of DCM with a drop of Et₃N.

Section 4: Visualizing the Workflow

Workflow 1: Purification Decision Tree

Use this logic to determine the correct path for your specific batch.

Caption: Decision matrix for selecting between chemical extraction, salt crystallization, and chromatography based on scale and purity requirements.

Workflow 2: The Salt Crystallization Mechanism

This diagram details the critical phase changes required to isolate the solid salt.

Caption: Step-by-step unit operations for converting the morpholine oil into a stable oxalate salt.

Section 5: Analytical Data Reference

When analyzing your purified product, verify against these expected parameters.

Parameter	Expected Value	Notes
Physical State (Free Base)	Colorless to pale yellow oil	Viscous; may darken on air exposure.
Physical State (Oxalate)	White crystalline solid	MP typically 175-185°C (derivative dependent).
Chiral HPLC	> 99% ee	Column: Chiralcel OD-H or AD-H. Eluent: Hexane/IPA/DEA.
1H NMR (CDCl3)	7.3 (m, 5H, Ph), 3.5 (s, 2H, N-CH2-Ph)	Characteristic benzyl singlet is key.
Mass Spec (ESI)

References

• Source: Patent US 5719280A (Merck & Co). Describes the synthesis of morpholine cores for Neurokinin antagonists, utilizing acid-base extraction and salt formation for purification.

• Crystallization of Morpholine Salts

  • Source: PrepChem. Synthesis of 4-benzyl-2-[...]morpholine. Explicitly details the conversion of a morpholine oil to an oxalate salt (mp 179°-181.5° C)

  • URL:[Link]

• Source: Patent US 7294623B2. Describes the resolution and analysis of benzyl morpholine derivatives using Chiralcel-OD columns and hydrochloride salt formation.

Sources

• 1. CN110483436B - Method for preparing 4-benzyl-2-hydroxy-morpholine-3-one - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2023156675A1 - Process for purification of linagliptin - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Troubleshooting low yields in N-benzyl morpholine deprotection

Case ID: N-BN-MORPH-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The deprotection of N-benzyl morpholines is deceptively simple. While standard catalytic hydrogenolysis works for many benzyl amines, morpholine derivatives present two specific failure modes: catalyst poisoning due to the high basicity of the secondary amine product, and aqueous washout during isolation due to the high water solubility of free morpholine.

This guide provides a non-linear troubleshooting workflow. Do not simply repeat your failed experiment with higher pressure; instead, diagnose the root cause using the logic tree below.

Part 1: Diagnostic Workflow

Before altering your reaction conditions, identify the specific failure mode.

Figure 1: Decision matrix for identifying the root cause of low yields. Blue nodes indicate actionable protocol changes.

Part 2: Protocol Modules

Module A: Catalytic Hydrogenolysis (The "Stalling" Fix)

The Problem: Free secondary amines (like morpholine) bind tightly to the Pd surface, blocking active sites and halting the reaction. This is "product inhibition." The Fix: Protonation. Conducting the reaction in acidic media prevents the amine from coordinating to the metal center [1].

Optimized Protocol: Acid-Modified Hydrogenolysis

• Solvent: Methanol or Ethanol (0.1 M concentration).

• Additive: Add 1.05 equivalents of HCl (1M in ether or aqueous) or Glacial Acetic Acid relative to the substrate.

• Catalyst:

  • Standard: 10 wt% Pd/C.[1][2][3][4][5]

  • Preferred: 20 wt% Pd(OH)₂/C (Pearlman’s Catalyst ). The hydroxide form is often more active for stubborn N-debenzylations [2].

• Hydrogen Source: Hydrogen balloon (1 atm) is usually sufficient if acid is present.

• Procedure:

  • Purge flask with N₂.

  • Add catalyst (carefully, wet with solvent to prevent ignition).

  • Add substrate solution containing the acid.

  • Stir vigorously under H₂ for 4–12 hours.

  • Critical: Filter through Celite while acidic to prevent the free amine from sticking to the carbon support.

Technical Insight: If you cannot use H₂ gas/balloons, use Transfer Hydrogenation .

• Donor: Ammonium Formate (5–10 eq).

• Temp: Reflux in MeOH.

• Advantage: Much faster kinetics for N-debenzylation than H₂ gas balloons due to higher local concentration of active hydrogen species on the catalyst surface [3].

Module B: Chemical Cleavage (The "Nuclear" Option)

The Problem: Steric hindrance or sulfur-containing substrates (catalyst poisons) make hydrogenolysis impossible. The Fix: The ACE-Chloride (Olofson) method. This uses 1-chloroethyl chloroformate to chemically cleave the benzyl bond via a carbamate intermediate [4].

Mechanism of Action

Unlike hydrogenation, this is a stoichiometric chemical cleavage.

Figure 2: The Olofson deprotection pathway. Note that Benzyl Chloride is a byproduct.

Protocol: ACE-Cl Deprotection

• Step 1 (Carbamate Formation):

  • Dissolve substrate in dry 1,2-dichloroethane (DCE) or Toluene.

  • Add 1.2–1.5 eq of ACE-Cl (1-chloroethyl chloroformate) at 0°C.

  • Heat to reflux for 2–4 hours. Monitor by TLC (the intermediate carbamate is usually less polar than the starting material).

• Step 2 (Methanolysis):

  • Evaporate the solvent completely (removes excess ACE-Cl and BnCl).

  • Redissolve the residue in Methanol .

  • Reflux for 1 hour. This decomposes the carbamate into the amine hydrochloride, CO₂, and acetaldehyde.

  • Concentrate to obtain the clean amine-HCl salt.

Module C: Isolation (The "Invisible Yield" Fix)

The Problem: You have 100% conversion, but 0% yield after extraction. The Cause: Morpholine is highly hygroscopic and water-soluble (logP ≈ -0.86). Standard EtOAc/Water extractions leave the product in the aqueous phase.

Solution Matrix: Recovering Polar Amines

Method	Reagents	Best For	Protocol
Salting Out	K₂CO₃ (Solid)	Large scale, simple amines	Saturate the aqueous layer with solid K₂CO₃ until it becomes a slurry. Extract with THF or Isopropanol/DCM (1:3) . The high ionic strength forces the amine into the organic layer [5].
SCX Column	Sulfonic Acid Resin	Small scale (<1g), high purity	Load reaction mixture (in MeOH) onto SCX cartridge. Wash with MeOH (elutes non-basic impurities). Elute product with 2M NH₃ in MeOH .
Specific Extraction	n-Butanol	General workup	Use n-Butanol for extraction instead of EtOAc. It has higher polarity and extracts morpholines better, though rotovapping it requires a good vacuum pump.
Direct Salt	HCl in Dioxane	Stable substrates	Do not perform an aqueous workup. Filter off catalyst, evaporate solvent, redissolve in ether, and add HCl/Dioxane to precipitate the morpholine as a hydrochloride salt.

Part 3: Frequently Asked Questions (FAQs)

Q: Can I use Ammonium Formate with Pearlman's Catalyst? A: Yes. This is often the "gold standard" for difficult deprotections. The combination of Pd(OH)₂/C and ammonium formate in refluxing methanol generates active hydrogen species in situ and is often more powerful than H₂ gas balloons [3].

Q: My reaction works on 100mg but fails on 5g. Why? A: Hydrogen mass transfer limitations. On a larger scale, a balloon does not provide enough surface area contact.

• Fix: Switch to a Parr shaker (50 psi) or use an overhead stirrer to create a vortex that pulls H₂ gas into the liquid.

Q: I see a new spot on TLC that isn't product or starting material. A: If using Methanol/Pd/C, you might be forming the N-methyl byproduct (reductive amination with the solvent, though rare without formaldehyde). More likely, if the reaction is incomplete, it is the hydroxylamine intermediate. Ensure you add acid to drive the reaction to completion.

References

• Czech, B. P., & Bartsch, R. A. (1984). Effect of pH on the hydrogenolysis of N-benzyl groups. Journal of Organic Chemistry, 49(21), 4076–4078. Link

• Pearlman, W. M. (1967). Noble Metal Hydroxides on Carbon: Nonpyrophoric Dry Catalysts. Tetrahedron Letters, 8(17), 1663–1664. Link

• Ram, S., & Spicer, L. D. (1987).[6] Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrogenation with Ammonium Formate. Synthetic Communications, 17(4), 415–418.[6] Link

• Olofson, R. A., et al. (1984). A New Reagent for the Selective, High-Yield N-Dealkylation of Tertiary Amines. Journal of Organic Chemistry, 49(11), 2081–2082. Link

• ResearchGate Community. (2019). Salting-Out Assisted Liquid-Liquid Extraction (SALLE) for the separation of morpholine from aqueous stream. Journal of Molecular Liquids. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. Scholars@Duke publication: Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 [scholars.duke.edu]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]

Removing benzyl protecting group from chiral morpholines without racemization

Decision Matrix: Selecting the Right Protocol

Before initiating experiments, determine the structural risks of your substrate. Chiral morpholines are susceptible to racemization via catalytic dehydrogenation (formation of imine/enamine intermediates) or acid-catalyzed enolization (if carbonyls are present, e.g., morpholinones).

Figure 1: Decision tree for selecting the debenzylation method based on substrate stability and racemization risk.

Method A: Catalytic Hydrogenolysis (The Gold Standard)

Best for: Scalable removal of N-Bn groups where the stereocenter is not immediately adjacent to the nitrogen, or when the substrate lacks other reducible functionalities.

The Racemization Risk

In chiral amines/morpholines, Palladium catalysts can facilitate a reversible dehydrogenation-hydrogenation cycle.

• Dehydrogenation: Pd abstracts hydrides to form a transient imine/enamine.

• Racemization: The chirality at the

  -carbon is lost (sp3 sp2).

• Re-reduction: H2 adds back non-stereoselectively.

Prevention Strategy: Maintain high H2 pressure and avoid "hydrogen starvation" at the catalyst surface.

Protocol: Pearlman’s Catalyst (Pd(OH)₂/C)

Pearlman’s catalyst is generally superior to standard Pd/C for stubborn N-debenzylations due to its higher surface area and moisture content, which prevents catalyst ignition and aids activity.

Reagents:

• Substrate (1.0 equiv)

• 20% Pd(OH)₂/C (10–20 wt% loading relative to substrate)

• Solvent: Ethanol or Methanol (Degassed)

• H₂ Source: Hydrogen balloon (1 atm) or Parr shaker (30–50 psi)

Step-by-Step Workflow:

• Preparation: Dissolve the chiral morpholine in Ethanol (0.1 M concentration).

  • Note: Avoid Methanol if your substrate is sensitive to N-methylation (see Troubleshooting).

• Catalyst Addition: Under an Argon blanket, carefully add the wet Pearlman’s catalyst.

  • Safety: Dry Pd catalysts are pyrophoric. Always keep them wet or under inert gas.

• Hydrogenation: Purge the vessel with H₂ (x3) and stir vigorously.

  • Critical: Stirring rate limits mass transfer. Slow stirring = H₂ starvation = Racemization risk.

• Monitoring: Monitor via LC-MS. If the reaction stalls >24h, do not heat. Heating promotes ring opening and racemization.

• Workup: Filter through a Celite pad. Rinse with MeOH. Concentrate the filtrate.

Method B: Chemical Cleavage (ACE-Cl)

Best for: Substrates sensitive to reduction (e.g., containing halogens, nitro groups) or substrates where Pd-catalyzed racemization is observed.

The Mechanism

This method uses 1-Chloroethyl chloroformate (ACE-Cl) .[1] It is a "chemical scalpel" that excises the benzyl group via a carbamate intermediate, avoiding metal catalysts entirely.

Figure 2: Mechanism of Olofson's ACE-Cl debenzylation. The stereocenter remains untouched throughout the carbamate formation and hydrolysis.

Protocol: The Olofson Method

Reagents:

• Substrate (1.0 equiv)

• ACE-Cl (1.2 – 1.5 equiv)

• Solvent 1: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)

• Solvent 2: Methanol (Reagent grade)

Step-by-Step Workflow:

• Carbamate Formation: Dissolve substrate in anhydrous DCE under N₂. Cool to 0°C.

• Addition: Add ACE-Cl dropwise. Allow to warm to RT.

• Reflux 1: Heat to reflux (83°C for DCE) for 2–4 hours. Monitor consumption of starting material.[2]

  • Result: This converts the N-Bn to the N-ACE carbamate.

• Evaporation: Remove solvent and excess ACE-Cl in vacuo. You will be left with a crude oil (the carbamate).

• Methanolysis: Redissolve the crude oil in Methanol. Reflux for 1 hour.

  • Chemistry: This step decomposes the carbamate into the amine hydrochloride, CO₂, and acetaldehyde/methyl chloride.

• Isolation: Concentrate to obtain the morpholine hydrochloride salt.

Troubleshooting & FAQs

Q1: I observe N-Methylation instead of debenzylation during hydrogenation.

Diagnosis: Reductive alkylation by the solvent. Mechanism: In the presence of Pd, Methanol can oxidize to Formaldehyde, which reacts with the amine to form an imine, followed by reduction to an N-Methyl group. Solution:

• Switch solvent to Ethanol or Isopropanol .

• Ensure the reaction is not "hydrogen starved" (increase pressure).

Q2: My reaction is stalled at 50% conversion.

Diagnosis: Catalyst poisoning by the free amine product. Mechanism: The deprotected morpholine is a secondary amine that binds strongly to the Pd surface, inhibiting further turnover. Solution:

• Add Acid: Add 1.0 equiv of HCl or Acetic Acid. Protonating the amine prevents it from coordinating to the metal.

  • Warning: Ensure your substrate is acid-stable.

• Switch Catalyst: Pearlman's Catalyst (Pd(OH)₂) is more resistant to amine poisoning than standard Pd/C.

Q3: I see partial racemization (e.g., ee drops from 99% to 85%).

Diagnosis: Catalytic dehydrogenation at high temperature or low pressure. Solution:

• Lower Temperature: Run at RT or 0°C.

• Increase Pressure: High H₂ pressure favors saturation over dehydrogenation.

• Switch Method: Move immediately to the ACE-Cl method (Method B). It proceeds via a strictly substitution/elimination mechanism that does not touch the chiral center.

Summary of Comparative Data

Feature	Pd/C Hydrogenolysis	Pearlman's (Pd(OH)₂)	ACE-Cl Method
Primary Mechanism	Surface Catalysis	Surface Catalysis	Electrophilic Substitution
Racemization Risk	Moderate (Temp dependent)	Low/Moderate	Negligible
Halogen Tolerance	Poor (Dehalogenation)	Poor	Excellent
Reaction Speed	Fast	Very Fast	Slow (Requires 2 steps)
Cost	Low	Medium	High (Reagent cost)

References

• Olofson, R. A., et al. "A New Reagent for the Selective, High-Yield N-Dealkylation of Tertiary Amines." Journal of Organic Chemistry, vol. 49, no. 11, 1984, pp. 2081–2082.

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. 4th ed., Wiley-Interscience, 2006. (Chapter on Protection for the Amino Group).

• Kocienski, P. J. Protecting Groups. 3rd ed., Thieme, 2005.

• Pearlman, W. M. "Noble Metal Hydroxides on Carbon: Nonpyrophoric Dry Catalysts." Tetrahedron Letters, vol. 8, no. 17, 1967, pp. 1663–1664.

Sources

• 1. 1-Chloroethyl chloroformate | 50893-53-3 | Benchchem [benchchem.com]
• 2. Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Stability of (R)-4-benzylmorpholin-2-yl methanol under basic conditions

Executive Summary

(R)-4-benzylmorpholin-2-yl methanol (CAS 943442-96-4) exhibits high stability under standard basic conditions (pH 8–14). The morpholine ring, the benzyl-amine linkage, and the primary alcohol are chemically inert to hydroxide, carbonate, and alkoxide bases at ambient to elevated temperatures.

Key Technical Verdicts:

• Chemical Degradation: Negligible. The morpholine ring does not undergo ring-opening or retro-Michael addition under basic conditions.

• Stereochemical Integrity: High. The C2 chiral center is alpha to an ether oxygen (pKa ~45–50), rendering it resistant to deprotonation-induced racemization.

• Primary User Risk: Solubility Phase Switch. Users often mistake the compound's precipitation (oiling out) at high pH for degradation.

Part 1: Technical Stability Analysis

Chemical Stability Profile

The structural core of (R)-4-benzylmorpholin-2-yl methanol consists of a saturated 1,4-oxazine (morpholine) ring. Morpholines are frequently synthesized under harsh basic conditions (e.g., cyclization of amino alcohols with epichlorohydrin in NaOH), confirming their inherent resistance to base-catalyzed hydrolysis.

• Ether Linkage (C2-O-C6): Ethers are stable to bases. Cleavage typically requires strong acids (HBr/HI), not bases.

• Amine Linkage (N4-Benzyl): The benzyl group on the nitrogen is stable. N-dealkylation requires catalytic hydrogenation or reaction with chloroformates, not simple base exposure.

• Primary Alcohol (C2-CH2OH): Under basic conditions, the alcohol deprotonates to form a stable alkoxide. It does not eliminate or dehydrate easily without specific activation (e.g., mesylation).

Stereochemical Stability (Racemization Risk)

Users often fear racemization at the C2 position. However, the C2 proton is attached to a carbon adjacent to an ether oxygen.

• Acidity: The pKa of a proton alpha to an ether is extremely high (~45–50).

• Mechanism: Racemization requires deprotonation to form a planar carbanion/enolate intermediate. Common bases (NaOH, KOH, K2CO3, Et3N) are too weak (pKa of conjugate acids < 16) to remove this proton.

Part 2: Troubleshooting Guide & FAQs

Scenario 1: "I added base and my reaction turned cloudy/oiled out."

Diagnosis: Phase Separation (Not Degradation). Explanation: At neutral or acidic pH, the morpholine nitrogen is protonated (ammonium salt), making the compound water-soluble. Adding base deprotonates the nitrogen (Free Base form), which is lipophilic and insoluble in water. Action:

• Do not discard the "oil" or precipitate.

• Add an organic solvent (DCM, EtOAc, or MTBE).

• The cloudiness will resolve as the compound partitions into the organic layer.

Scenario 2: "My yield is lower than expected after basic workup."

Diagnosis: Incomplete Extraction. Explanation: Morpholines are moderately polar. If the aqueous pH is not high enough (pH < 10), a significant portion remains protonated and stays in the water. Action:

• Adjust the aqueous layer to pH > 12 using 10M NaOH.

• Perform multiple extractions (3x) with a polar organic solvent like DCM or Chloroform/Isopropanol (3:1).

• Saturate the aqueous layer with NaCl (salting out) to force the organic amine out of the water.

Scenario 3: "I see extra peaks in HPLC after treating with strong base."

Diagnosis: Impurity Cyclization or Oxidation. Explanation:

• Cyclization: If your starting material contained uncyclized intermediates (e.g., chlorohydrins), base will drive them to cyclize during the stability test, appearing as "new" peaks (which are actually the product forming).

• Oxidation: If the basic solution was left open to air for days, the primary alcohol can slowly oxidize to the carboxylic acid (morpholine-2-carboxylic acid). Action:

• Run a blank reference of your starting material.

• Degas solvents to prevent oxidative artifacts.

Part 3: Visualization of Stability & Solubility

Figure 1: pH-Dependent Solubility Switch

This diagram illustrates the reversible protonation state that users often confuse with degradation.

Caption: The "degradation" often reported is actually a solubility phase switch. The compound moves from aqueous stability (red) to organic lipophilicity (green) upon basification.

Figure 2: Stability Decision Tree

Follow this logic flow to determine if true degradation has occurred.

Caption: Troubleshooting workflow to distinguish physical changes (solubility) from chemical instability.

Part 4: Experimental Protocols

Protocol A: Base Stability Challenge Test

Use this protocol to validate the integrity of your specific lot.

Reagents:

• Compound: (R)-4-benzylmorpholin-2-yl methanol (50 mg)

• Solvent: Methanol (2 mL)

• Base: 1N NaOH (1 mL)

Procedure:

• Dissolution: Dissolve 50 mg of the compound in 2 mL Methanol.

• Challenge: Add 1 mL of 1N NaOH (pH ~14).

• Incubation: Stir at Room Temperature (25°C) for 24 hours.

  • Stress Condition (Optional): Heat to 60°C for 4 hours.

• Workup:

  • Add 2 mL water.

  • Extract with 5 mL Dichloromethane (DCM).

  • Dry organic layer over Na2SO4.

• Analysis: Inject the organic layer into HPLC (C18 column) and compare retention time/purity to a fresh standard.

Acceptance Criteria:

• Purity decrease < 1.0%.

• No new peaks > 0.5% (excluding solvent fronts).

Protocol B: Chiral Purity Verification

To confirm no racemization occurred.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine (DEA).

  • Note: DEA is crucial to sharpen the peak of the basic amine.

• Detection: UV @ 210 nm or 254 nm.

• Expected Result: Single enantiomer peak. (Racemate would show two 1:1 peaks).

References

• ChemicalBook. (2025). Morpholine: Chemical Properties, Reactivity and Uses. Retrieved from

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 249546, 4-Benzylmorpholine. Retrieved from

• Mjos, K. (1978). Cyclic Amines. In Kirk-Othmer Encyclopedia of Chemical Technology. Wiley-Interscience. (General reference for morpholine ring stability).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Source for pKa values of protons alpha to ethers).

• Sigma-Aldrich. (2026). (R)-(4-Benzylmorpholin-2-yl)methanol Product Specification. Retrieved from

Reference Data & Comparative Studies

Analytical Comparison Guide: Structural Validation of (R)-(4-Benzylmorpholin-2-yl)methanol HCl

Executive Summary

Subject: (R)-(4-Benzylmorpholin-2-yl)methanol Hydrochloride (HCl salt). Application: Chiral building block for drug development (e.g., EZH2 inhibitors, receptor antagonists). Objective: To provide a definitive guide on the NMR structural validation of this compound, specifically comparing the HCl salt form against the Free Base and evaluating Solvent Systems (DMSO-d₆ vs. CDCl₃) to ensure analytical reliability.

Key Insight: While the free base offers higher solubility in non-polar solvents, the HCl salt is the preferred form for stability. However, the salt form introduces significant deshielding effects (+0.5 to +1.5 ppm) on nitrogen-adjacent protons and necessitates polar aprotic solvents (DMSO-d₆) to visualize exchangeable protons (NH⁺, OH) that are invisible in D₂O or broadened in CDCl₃.

Comparative Analysis: Salt Form vs. Free Base

The protonation of the morpholine nitrogen fundamentally alters the electronic environment of the molecule. This comparison highlights why data from the free base cannot be directly overlaid on the HCl salt spectrum.

Table 1: Chemical Shift & Performance Comparison

Feature	HCl Salt (Product)	Free Base (Alternative)	Analytical Impact
Nitrogen Environment	Quaternary Ammonium ( )	Tertiary Amine ( )	Protonation causes strong deshielding (downfield shift).
Benzyl Shift	~4.3 – 4.5 ppm	~3.5 ppm	The benzylic protons shift downfield by ~1.0 ppm in the salt form due to the inductive effect of .
-Ring Protons	~3.0 – 3.5 ppm (Deshielded)	~2.6 – 2.9 ppm	Protons adjacent to Nitrogen (C3, C5) move downfield, often overlapping with the ether-adjacent protons (C6).
Solubility	High in DMSO, Methanol, Water	High in , DCM, Ethyl Acetate	HCl salt is often insoluble in , requiring DMSO-d₆ for analysis.
Stability	High (Solid, non-hygroscopic)	Moderate (Oil/Low-melt solid, oxidation prone)	The salt is the preferred storage form; NMR confirms the salt stoichiometry.

Critical Comparison: Solvent Selection Strategy

Choosing the correct solvent is not merely about solubility; it dictates the visibility of labile protons essential for confirming the salt formation and the alcohol functionality.

Table 2: Solvent Performance Matrix

Solvent	DMSO-d₆ (Recommended)	CDCl₃ (Common Alternative)	D₂O (Avoid for Structure)
Solubility of HCl Salt	Excellent	Poor (Suspension likely)	Excellent
NH⁺ Signal	Visible (Broad, ~10-11 ppm)	Invisible/Broad (Exchange)	Invisible (H/D Exchange)
OH Signal	Visible (Triplet/Broad, ~5.0 ppm)	Broad/Invisible	Invisible (H/D Exchange)
Resolution	Good, but solvent peak at 2.50 ppm may obscure C3/C5 protons.[1]	Excellent (if soluble), but salt formation usually precludes use.	Good, but loss of all labile protons reduces structural confirmation confidence.

Diagram 1: Solvent Decision Logic

Caption: Decision matrix for solvent selection. DMSO-d₆ is the only solvent that provides full structural confirmation including the salt proton (NH⁺) and hydroxyl group.

Detailed Experimental Protocol

Objective: To acquire a valid 1H NMR spectrum for structural confirmation.

Sample Preparation

• Mass: Weigh 5–10 mg of the (R)-(4-Benzylmorpholin-2-yl)methanol HCl.

• Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).

  • Note: Ensure the solvent is "dry" (stored over molecular sieves) to prevent the water peak (~3.33 ppm) from broadening the OH signal.

• Dissolution: Vortex or sonicate until the solution is perfectly clear. If the solution remains cloudy, the salt may be contaminated with inorganic salts or free base.

Acquisition Parameters (Standard 400/500 MHz)

• Pulse Sequence: Standard 1H (zg30).

• Number of Scans (NS): 16 or 32 (Sufficient for >5mg).

• Relaxation Delay (D1): ≥ 1.0 second (Ensure integration accuracy).

• Temperature: 298 K (25°C).

Data Interpretation (Predicted Shifts in DMSO-d₆)

Note: Values are predicted based on morpholine HCl analogs and benzyl derivatives [1, 2].

Proton Group	Predicted Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
NH⁺	10.5 – 11.5	Broad Singlet	1H	Diagnostic for HCl salt. Disappears with shake.
Aromatic (Ph)	7.40 – 7.65	Multiplet	5H	Benzyl aromatic ring. Slightly deshielded vs free base.
OH (Alcohol)	4.8 – 5.2	Triplet / Broad	1H	Hydroxyl proton. Coupling to often seen in dry DMSO.
Benzyl	4.30 – 4.50	Singlet / AB q	2H	Strongly deshielded by adjacent .
H-2 (Chiral)	3.80 – 4.00	Multiplet	1H	Methine proton at the chiral center.
-O (Ring)	3.60 – 3.90	Multiplet	2H	H6 protons (ether adjacent).
-OH	3.40 – 3.60	Multiplet	2H	Exocyclic hydroxymethyl group.
-N (Ring)	3.00 – 3.40	Multiplet	4H	H3 and H5 protons. Deshielded by .

Diagram 2: Structural Assignment Logic

Caption: Hierarchical breakdown of the NMR spectrum regions for structural verification.

Stereochemical Note: The "R" vs. "S" Limitation

Crucial Warning: Standard 1H NMR is achiral . It cannot distinguish between the (R)-enantiomer, the (S)-enantiomer, or the racemic mixture (RS). The spectrum for the (R)-isomer is identical to the (S)-isomer.

To verify the (R)-configuration, you must use one of the following alternatives:

• Optical Rotation (Polarimetry): Compare

  with literature values.

• Chiral HPLC: Use a chiral column (e.g., Chiralpak AD-H or OD-H).

• Mosher's Ester Analysis (NMR): Derivatize the alcohol with (R)- and (S)-MTPA chloride. The difference in chemical shifts (

  ) allows calculation of absolute configuration [3, 4].[2]

References

• Abraham, R. J., et al. (2006).[1][3] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry. Link

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4][5] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry. Link

• Hoye, T. R., Jeffrey, C. S., & Nelson, F. (2007). "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Nature Protocols. Link

• Seco, J. M., Quinoa, E., & Riguera, R. (2004).[6] "The Assignment of Absolute Configuration by NMR." Chemical Reviews. Link

Sources

• 1. rsc.org [rsc.org]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. carlroth.com [carlroth.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Comparative Guide: Benzyl (Bn) vs. tert-Butyloxycarbonyl (Boc) Protection Strategies for the Morpholine Ring

Executive Summary

In medicinal chemistry and process development, the morpholine ring is a ubiquitous pharmacophore. Selecting the appropriate nitrogen protecting group—Benzyl (Bn) or tert-Butyloxycarbonyl (Boc) —is not merely a matter of preference but a strategic decision that dictates the synthetic route's orthogonality, purification efficiency, and scalability.[1]

• Benzyl (Bn) is the "Armor": Ideally suited for early-stage synthesis, it withstands harsh acidic, basic, and oxidative conditions but requires catalytic hydrogenolysis or chloroformates for removal. It permanently alters the amine from secondary to tertiary, maintaining basicity.

• Boc is the "Mask": A carbamate that neutralizes the nitrogen's nucleophilicity. It is acid-labile and base-stable, making it ideal for late-stage manipulation or solid-phase synthesis (SPPS) where mild deprotection is required.

This guide provides a technical comparison to assist in selecting the optimal protecting group for morpholine derivatives.

Chemical Properties & Stability Profile[2][3][4]

The fundamental difference lies in the electronic modulation of the morpholine nitrogen.

Feature	Benzyl (Bn) Protected Morpholine	Boc Protected Morpholine
Structure Type	Tertiary Amine ( )	Carbamate ( )
Electronic Effect	Electron Donating: Nitrogen remains basic and nucleophilic (can participate in salt formation).	Electron Withdrawing: Nitrogen lone pair is delocalized into the carbonyl; non-nucleophilic.
Acid Stability	High: Stable to HCl, TFA, .	Low: Cleaved by TFA, HCl, Lewis acids ( ).
Base Stability	High: Stable to hydroxides, alkoxides, organolithiums (e.g., n-BuLi).	High: Stable to most bases (though strong nucleophiles can attack carbonyl at high temp).
Reductive Stability	Low: Cleaved by , .[2]	High: Stable to catalytic hydrogenation (mostly), reduces it to N-Methyl.
Oxidative Stability	Moderate: Susceptible to N-oxide formation or oxidative dealkylation.	High: Generally stable to oxidants.

Experimental Workflows & Protocols

Protection Strategies[1][2][3][4][5][6][7][8][9][10]

Protocol A: N-Benzylation of Morpholine (Reductive Amination)

Preferred over direct alkylation to avoid over-alkylation to quaternary ammonium salts.

• Reagents: Morpholine (1.0 equiv), Benzaldehyde (1.1 equiv), Sodium Triacetoxyborohydride (STAB) (1.5 equiv), DCE (0.2 M), Acetic Acid (cat.).

• Procedure:

  • Dissolve morpholine and benzaldehyde in 1,2-dichloroethane (DCE).

  • Add catalytic acetic acid and stir for 30 min to form the iminium ion.

  • Add STAB portion-wise at 0°C. Warm to RT and stir for 4–12 h.

  • Quench: Sat.

    . Extract with DCM.[3]

• Yield: Typically 85–95% .

• Insight: This method is superior to using Benzyl Bromide (

  ), which generates HBr and can lead to bis-alkylation side products.

Protocol B: N-Boc Protection of Morpholine

• Reagents: Morpholine (1.0 equiv), Di-tert-butyl dicarbonate (

  ) (1.1 equiv), (1.5 equiv), DCM or THF.

• Procedure:

  • Dissolve morpholine and

    in DCM at 0°C.

  • Add

    (dissolved in DCM) dropwise.

  • Stir at RT for 2–4 h. Evolution of

    gas is observed.[4]

  • Workup: Wash with 1M citric acid (to remove unreacted amine) and brine.

• Yield: Typically 90–99% .

• Insight: No purification is usually required; the product is often a crystalline solid or clean oil.

Deprotection Methodologies[4][6][10]

Protocol C: N-Bn Removal (Catalytic Hydrogenolysis)

• Conditions: 10% Pd/C (10 wt%),

  (1 atm or balloon), MeOH or EtOH, catalytic HCl (optional to speed up).

• Procedure:

  • Purge reaction vessel with

    .

  • Add catalyst carefully (pyrophoric).

  • Stir under

    atmosphere for 6–12 h.

  • Filtration: Filter through Celite to remove Pd.

• Critical Note: If the morpholine scaffold contains Sulfur (e.g., thiomorpholine) or Halogens , Pd catalyst will be poisoned or halogens reduced. In these cases, use ACE-Cl (1-Chloroethyl chloroformate) for deprotection [1].

Protocol D: N-Boc Removal (Acidolysis)

• Conditions: TFA/DCM (1:1 v/v) or 4M HCl in Dioxane.

• Procedure:

  • Dissolve N-Boc morpholine in DCM at 0°C.

  • Add TFA slowly. Stir for 1–2 h.

  • Workup: Concentrate in vacuo. The product exists as a TFA salt.

  • Free Basing: Redissolve in DCM, wash with sat.

    or use ion-exchange resin.

• Insight: For scale-up, HCl/Dioxane is preferred to avoid the cost and waste disposal of TFA.

Visualization: Logical Workflows

Diagram 1: Protection-Deprotection Cycle & Orthogonality

This diagram illustrates the orthogonal nature of the two groups.[5] Note how the "Bn Route" allows for acidic modifications, while the "Boc Route" allows for hydrogenation.

Caption: Orthogonal protection cycles for Morpholine. Blue path indicates Benzyl stability; Red path indicates Boc stability.

Diagram 2: Decision Matrix for Selection

Use this logic tree to select the correct group for your specific synthesis.

Caption: Decision matrix for selecting between Benzyl and Boc based on downstream reaction conditions.

Performance Comparison Matrix

Metric	Benzyl (Bn)	Boc	Winner
Atom Economy (Protection)	Moderate (Loss of in red. amination)	Low (Loss of tBuOH + )	Bn
Cost (Reagents)	Low (Benzaldehyde is cheap)	Moderate ( is more expensive)	Bn
Purification	Product is basic; can be purified by acid-base extraction.	Product is neutral; requires chromatography or crystallization.	Bn (Scale-up)
Safety	Hydrogenolysis uses (flammable) and Pd/C (pyrophoric).	TFA is corrosive; Isobutene gas evolution.	Boc (General Lab)
Orthogonality	Orthogonal to Boc, Fmoc, Acetals.	Orthogonal to Bn, Cbz, Fmoc, Esters.[2][5]	Tie
UV Visibility	Adds chromophore (UV active).	UV inactive (harder to track by HPLC).	Bn

Authoritative References

• Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014). John Wiley & Sons.[6] (Standard reference for general stability data).

• Benzyl morpholine derivatives . Patent US7294623B2. (2007). Google Patents. (Describes specific deprotection of N-benzyl morpholine using ACE-Cl).

• A General, Enantioselective Synthesis of Protected Morpholines . National Institutes of Health (PMC). (2012). (Provides experimental yields for N-benzyl morpholine synthesis via organocatalysis).

• Selective Thermal Deprotection of N-Boc Protected Amines . Organic Process Research & Development. (2024). (Discusses thermal vs acidic deprotection of N-Boc morpholine).

• Deprotection of N-Boc Groups under Continuous-Flow . Semantic Scholar. (2012). (High-yield deprotection protocols).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Protective Groups [organic-chemistry.org]
• 6. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

Optical Rotation &amp; Stereochemical Guide: (4-Benzylmorpholin-2-yl)methanol

This comprehensive guide details the stereochemical characterization, synthesis, and resolution of (R)- and (S)-(4-Benzylmorpholin-2-yl)methanol.[1] It addresses the critical data gap in public literature by anchoring quality control to the definitive precursor values while providing modern analytical protocols.

Executive Summary: The Stereochemical Anchor

In the development of neurokinin-1 (NK1) antagonists and other morpholine-based CNS agents, the chiral purity of the (4-benzylmorpholin-2-yl)methanol scaffold is a critical quality attribute.[1] While the free alcohol is a ubiquitous intermediate, its specific optical rotation is frequently solvent-dependent and less consistently reported than its carboxylic acid or ester precursors.

Key Insight: The industry-standard "Gold Standard" for establishing the stereochemistry of this scaffold is often the optical resolution of the precursor ester , followed by a stereoretentive reduction.

Quick Reference: Chiral Characterization Profile

Property	(R)-Enantiomer	(S)-Enantiomer
CAS Number	943442-96-4	132073-82-6
Primary QC Checkpoint	Ethyl ester precursor	Ethyl ester precursor
Precursor Rotation ( )	(c=2.0, MeOH)	(c=2.0, MeOH)
Elution Order (Chiral HPLC)	Typically elutes 1st (Chiralcel OJ)	Typically elutes 2nd (Chiralcel OJ)
Common Application	Research / Chemical Probe	Key Drug Intermediate (e.g., Reboxetine analogs)

*Note: Values refer to the Ethyl 4-benzylmorpholine-2-carboxylate precursor.[1][2] The sign of rotation for the resulting alcohol may vary by solvent but the configuration is fixed by the precursor.

Critical Analysis: Optical Rotation vs. Modern Methods

The "Missing" Alcohol Value

Unlike tartaric acid or simple sugars, the specific rotation of (4-benzylmorpholin-2-yl)methanol is highly sensitive to:

• Hydrogen Bonding: The hydroxymethyl group forms intra- and intermolecular H-bonds (especially with the morpholine nitrogen), causing significant shifts in

  depending on concentration and solvent (e.g., CHCl₃ vs. MeOH).[1]

• Protonation State: Traces of acid (forming the ammonium salt) can invert the sign of rotation.

Recommendation: Do not rely solely on a literature

value for the alcohol. Trustworthiness dictates using a Self-Validating Protocol :

• Verify Precursor: Measure

  of the ester/acid before reduction.

• Verify Product: Use Chiral HPLC for the final alcohol to determine Enantiomeric Excess (ee%).

Alternative Determination: Chiral HPLC

For the alcohol itself, Chiral HPLC is superior to polarimetry.

• Column: Daicel Chiralcel OJ-H or OD-H.[1]

• Mobile Phase: Hexane : Isopropanol (90:10 to 80:[1]20) + 0.1% Diethylamine (DEA).

• Detection: UV at 210-220 nm.[1]

• Expected Result: Baseline separation of enantiomers allows precise ee% calculation, independent of solvent effects.

Experimental Protocols

Protocol A: Synthesis & Resolution (The "Eli Lilly" Approach)

This workflow, adapted from industrial processes (e.g., Kopach et al.), ensures high optical purity by resolving the acid/ester intermediate.

Step 1: Synthesis of Racemic Ethyl Ester

• Reactants: 4-Benzyl-2-chloromethylmorpholine (or similar precursor) + Cyanide source

  Nitrile Ethanol/Acid hydrolysis.[1]

• Product: Racemic Ethyl 4-benzylmorpholine-2-carboxylate.[1]

Step 2: Classical Resolution (Self-Validating)

• Resolving Agent: (L)-Dibenzoyl Tartaric Acid (L-DBTA) or (S)-Mandelic Acid.[1]

• Solvent: Ethanol/Ethyl Acetate.

• Process:

  • Dissolve racemate in refluxing solvent.

  • Add 0.5-1.0 eq of Resolving Agent.[1]

  • Cool slowly to crystallize the diastereomeric salt.

  • Validation: Recrystallize until constant melting point and rotation.

  • Free Base: Treat salt with aq. Na₂CO₃, extract with DCM.

• Target Rotation (Ester):

  (MeOH, c=2.0) for the (R)-isomer .[1][2][3]

Step 3: Stereoretentive Reduction[1]

• Reagent: Lithium Aluminum Hydride (LiAlH₄) or LiBH₄.

• Conditions: THF, 0°C

  RT.

• Mechanism: Hydride attack on the carbonyl carbon does not affect the C2 chiral center.

• Result: (R)- or (S)-(4-Benzylmorpholin-2-yl)methanol with preserved ee%.[1]

Protocol B: Polarimetry Measurement

To generate your own internal standard:

• Prepare Solution: Weigh exactly 100 mg of the dried oil/solid.

• Solvent: Dissolve in 10.0 mL of HPLC-grade Methanol (c = 1.0).

• Equilibration: Allow to stand for 15 mins to reach 20°C or 25°C.

• Measurement: Record average of 5 readings on a sodium D-line polarimeter.

• Calculation:

  • : Observed rotation (degrees)[1]
  • : Path length (dm)
  • : Concentration (g/mL)

Visualized Workflow (Graphviz)[1]

The following diagram illustrates the critical decision points and chemical pathway for obtaining the enantiopure alcohol.

Figure 1: Strategic workflow for the synthesis and validation of chiral morpholine alcohols, emphasizing the ester checkpoint.

References

• Kopach, M. E., et al. (2009). "Practical Synthesis of Chiral 2-Morpholine: (4-Benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone Mesylate, a Useful Pharmaceutical Intermediate." Organic Process Research & Development, 13(2), 209–224. Link

• Google Patents. (2008). "Substituted [1,2,4]triazolo[1,5-a]pyrimidin-7-yl compounds as PDE2 inhibitors." US Patent US11186582B2 / WO2007067511. (Source for Ethyl (2R)-4-benzylmorpholine-2-carboxylate rotation data). Link

• CymitQuimica. "[(2S)-4-benzylmorpholin-2-yl]methanol Product Page." (Verification of CAS 132073-82-6).[4] Link

• Sigma-Aldrich. "(R)-(4-Benzylmorpholin-2-yl)methanol Product Page." (Verification of CAS 943442-96-4).[5][6][7] Link

Sources

• 1. 1821773-67-4|((2R,6R)-4-Benzyl-6-methylmorpholin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. (S)-(4-Benzylmorpholin-3-yl)methanol Hydrochloride | Benchchem [benchchem.com]
• 4. CAS 132073-82-6: [(2S)-4-benzylmorpholin-2-yl]methanol [cymitquimica.com]
• 5. ANGENE - Product List [interchim.com]
• 6. 943442-96-4 | | CATO佳途标准品，中间体综合研发采购平台 [en.cato-chem.com]
• 7. (R)-(4-Benzylmorpholin-2-yl)methanol | 943442-96-4 [sigmaaldrich.com]

A Senior Application Scientist's Guide to Establishing Purity Reference Standards for (R)-(4-Benzylmorpholin-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the stereochemical purity of chiral intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. (R)-(4-Benzylmorpholin-2-yl)methanol, a key building block in the synthesis of various therapeutic agents, is no exception. Its enantiomeric and chemical purity can profoundly influence the pharmacological and toxicological profile of the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for establishing robust purity reference standards for (R)-(4-Benzylmorpholin-2-yl)methanol, moving beyond simple pass/fail criteria to a holistic understanding of the impurity profile.

The Criticality of Purity in Chiral Synthesis

The synthesis of enantiomerically pure compounds like (R)-(4-Benzylmorpholin-2-yl)methanol is a multi-step process fraught with potential pitfalls. Side reactions, incomplete conversions, and racemization can introduce a host of impurities that may be structurally similar to the target molecule, making their detection and quantification a significant analytical challenge. The presence of the undesired (S)-enantiomer, for instance, could lead to off-target effects or reduced therapeutic efficacy in the final drug product. Similarly, process-related impurities can carry their own toxicological risks. Therefore, a well-characterized reference standard is indispensable for the accurate assessment of batch-to-batch consistency and for ensuring the quality of the final API.

Understanding the Impurity Landscape

A thorough understanding of the synthetic route is paramount to anticipating potential impurities. A common synthetic approach to chiral morpholine derivatives involves the cyclization of an N-allyl-β-amino alcohol or a Grignard reaction.[1][2] Based on these synthetic pathways, a range of potential impurities should be considered:

• Enantiomeric Impurity: The corresponding (S)-enantiomer is the most critical impurity to monitor.

• Diastereomeric Impurities: If additional chiral centers are present in the starting materials or formed during the synthesis, diastereomers may arise.

• Starting Materials: Unreacted starting materials such as the precursor amino alcohol or benzylating agent.

• Byproducts of Side Reactions: These can be numerous and depend on the specific reaction conditions. For instance, in a Grignard synthesis, homo-coupling of the Grignard reagent can occur.

• Degradation Products: The compound may degrade under certain storage conditions, leading to the formation of new impurities.

• Residual Solvents: Solvents used in the synthesis and purification steps that are not completely removed.[3]

A Multi-faceted Approach to Purity Determination

No single analytical technique can provide a complete picture of a compound's purity. A combination of orthogonal methods is essential for a comprehensive evaluation. This guide will focus on a triad of powerful techniques: Chiral High-Performance Liquid Chromatography (Chiral HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).

Chiral High-Performance Liquid Chromatography (Chiral HPLC): The Gold Standard for Enantiomeric Purity

Chiral HPLC is the undisputed method of choice for separating and quantifying enantiomers.[4] The selection of the chiral stationary phase (CSP) is the most critical parameter in developing a successful method. For chiral amines and alcohols, polysaccharide-based CSPs, such as those derivatized with carbamates of cellulose or amylose, often provide excellent enantioselectivity.[5]

Experimental Protocol: Chiral HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Column: A polysaccharide-based chiral column, for example, a Chiralpak® IA or IC column (amylose or cellulose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel), is a good starting point for screening.

• Mobile Phase: A typical mobile phase for normal-phase chiral separations would be a mixture of a non-polar solvent like n-hexane or heptane and a polar modifier such as isopropanol (IPA) or ethanol. A small amount of an amine additive, like diethylamine (DEA), is often necessary to improve peak shape and reduce tailing for basic compounds.

• Method Development: A screening of different mobile phase compositions (e.g., varying the percentage of the alcohol modifier) and different chiral columns is recommended to achieve optimal separation.

• Detection: UV detection at a wavelength where the benzyl group shows strong absorbance (e.g., 254 nm) is appropriate.

Data Presentation: Comparison of Chiral Columns

Parameter	Chiralpak® IA	Chiralpak® IC	Alternative CSP
Mobile Phase	Hexane:IPA:DEA (80:20:0.1, v/v/v)	Hexane:Ethanol:DEA (90:10:0.1, v/v/v)	Heptane:IPA (95:5, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	0.8 mL/min
Resolution (Rs) between enantiomers	> 2.0	> 1.8	1.5
Analysis Time	~15 min	~20 min	~25 min
Remarks	Excellent baseline separation	Good separation, longer retention	Acceptable separation

Workflow for Chiral HPLC Method Development

Caption: A logical workflow for developing a robust chiral HPLC method.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy is an unparalleled technique for the structural elucidation of organic molecules and can also be used for quantitative analysis (qNMR).[6][7] ¹H and ¹³C NMR spectra provide a detailed fingerprint of the molecule, allowing for the confirmation of the structure of (R)-(4-Benzylmorpholin-2-yl)methanol and the identification of structurally related impurities.

Experimental Protocol: NMR Analysis

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Experiments:

  • ¹H NMR: Provides information on the number of different types of protons and their connectivity. The integration of the signals can be used for relative quantification of impurities.

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguously assigning all proton and carbon signals and for elucidating the structure of unknown impurities.

• Quantitative NMR (qNMR): For absolute purity determination, a certified internal standard of known purity is added to the sample.[8][9] By comparing the integral of a specific analyte signal to that of the internal standard, the purity of the analyte can be accurately calculated.[10][11]

Data Presentation: Hypothetical ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.25-7.40	m	5H	Aromatic protons (benzyl group)
4.55	s	2H	-CH₂-Ph
3.80-3.95	m	2H	Morpholine ring protons
3.50-3.65	m	2H	-CH₂-OH
2.80-3.00	m	2H	Morpholine ring protons
2.50-2.70	m	2H	Morpholine ring protons
2.00	t	1H	-OH

Logical Relationship in NMR-based Structure Elucidation

Caption: The iterative process of structure elucidation using various NMR experiments.

Gas Chromatography-Mass Spectrometry (GC-MS): Screening for Volatile Impurities

GC-MS is a highly sensitive technique for the analysis of volatile and semi-volatile compounds. It is particularly well-suited for the determination of residual solvents and other volatile process-related impurities.[12][13] For polar compounds like morpholine derivatives, derivatization may be necessary to improve their volatility and chromatographic behavior.[14]

Experimental Protocol: GC-MS Analysis of Residual Solvents

• Instrumentation: A GC system coupled to a mass spectrometer. A headspace autosampler is recommended for the analysis of residual solvents.[3]

• Sample Preparation: The sample is dissolved in a suitable high-boiling solvent (e.g., dimethyl sulfoxide) in a headspace vial.

• GC Conditions:

  • Column: A column with a stationary phase suitable for separating polar and non-polar solvents, such as a DB-624 or equivalent.

  • Temperature Program: A temperature gradient is used to separate solvents with a wide range of boiling points.

• MS Conditions:

  • Ionization: Electron Ionization (EI) is typically used.

  • Detection: The mass spectrometer is operated in full scan mode to identify unknown impurities, and in selected ion monitoring (SIM) mode for the quantification of known impurities.

Data Presentation: Common Residual Solvents and their Limits (ICH Q3C)

Solvent	Class	Concentration Limit (ppm)
Benzene	1	2
Toluene	2	890
Methanol	2	3000
Acetone	3	5000
Isopropanol	3	5000
Dichloromethane	2	600

The Self-Validating System: Integrating the Data

The true power of this multi-technique approach lies in the integration of the data to create a self-validating system.

• Purity by HPLC vs. qNMR: The purity value obtained by qNMR, which is a primary method, can be used to validate the purity determined by HPLC. Discrepancies may indicate the presence of non-UV active impurities not detected by the HPLC's UV detector.

• Impurity Identification: Tentative impurity structures proposed from HPLC-MS data can be definitively confirmed by isolating the impurity and performing detailed NMR analysis.

• Mass Balance: The sum of the assay value (by qNMR or a validated HPLC method) and the percentages of all identified and unidentified impurities, water content (by Karl Fischer titration), and residual solvents (by GC-MS) should ideally be close to 100%.

Conclusion: A Commitment to Quality

Establishing a reference standard for (R)-(4-Benzylmorpholin-2-yl)methanol is not a one-time event but an ongoing process of data generation and interpretation. This guide provides a robust framework for a comprehensive purity assessment. By employing a combination of orthogonal analytical techniques, explaining the rationale behind experimental choices, and meticulously documenting the results, researchers and drug developers can ensure the quality and consistency of this critical chiral intermediate, ultimately contributing to the development of safer and more effective medicines.

References

• Emery Pharma. A Guide to Quantitative NMR (qNMR). Emery Pharma. Published February 9, 2024. Accessed February 12, 2026. [Link].

• Pauli GF, Chen S-N, Simmler C, Lankin DC, Gödecke T, Jaki BU, Friesen JB, McAlpine JB, Napolitano JG. Quantitative NMR for the Quality Control of Natural Products. Magnetic Resonance in Chemistry. 2021;59(1):7-15. doi:10.1002/mrc.5099.

• RSSL. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL. Accessed February 12, 2026. [Link].

• Patsnap Eureka. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap. Published September 22, 2025. Accessed February 12, 2026. [Link].

• Lee S, Ahn S. Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Applied Sciences. 2021;11(2):787. doi:10.3390/app11020787.

• Shimadzu Europe. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Shimadzu. Accessed February 12, 2026. [Link].

• Shimadzu. Analysis of Impurities in Tests for Residual Solvents in Pharmaceuticals Using GC-MS. Shimadzu. Accessed February 12, 2026. [Link].

• MySkinRecipes. (R)-(4-Benzylmorpholin-2-yl)methanol. MySkinRecipes. Accessed February 12, 2026. [Link].

• Pure Chemistry Scientific Inc. (R)-(4-Benzylmorpholin-2-yl)methanol CAS NO.943442-96-4. Pure Chemistry Scientific Inc. Accessed February 12, 2026. [Link].

• Organic Process Research & Development. Practical Synthesis of Chiral 2-Morpholine: (4-Benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone Mesylate, a Useful Pharmaceutical Intermediate. Figshare. Published online 2014. doi:10.1021/op500132c.
• Organic Process Research & Development. Practical Synthesis of Chiral 2-Morpholine: (4-Benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone Mesylate, a Useful Pharmaceutical Intermediate. Figshare. Published online 2014. doi:10.1021/op500132c.

• Phenomenex. Chiral HPLC Separations. Phenomenex. Accessed February 12, 2026. [Link].

• Pal'chikov VA. Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry. 2013;49(6):787-821. doi:10.1134/s1070428013060017.
• Powers R. Introduction to NMR and Its Application in Metabolite Structure Determination. In: Drug Metabolism in Drug Design and Development. John Wiley & Sons, Inc.; 2008:369-406.
• Nurnabi M, Ismail M. Synthesis of Biologically Important Chiral Morpholine Derivatives. Journal of the Bangladesh Chemical Society. 2010;23(1-2):85-91.

• Royal Society of Chemistry. Supplementary Information. Royal Society of Chemistry. Accessed February 12, 2026. [Link].

• MySkinRecipes. (R)-(4-Benzylmorpholin-2-yl)methanol. MySkinRecipes. Accessed February 12, 2026. [Link].

• Gottlieb HE, Kotlyar V, Nudelman A. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry. 1997;62(21):7512-7515. doi:10.1021/jo971176v.
• Cao X-L, Zhao W, Dabeka R, Rawn DFK, Trelka R. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry. 2018;2018:9670481. doi:10.1155/2018/9670481.

• Organic Chemistry Portal. Morpholine synthesis. Organic Chemistry Portal. Accessed February 12, 2026. [Link].

• Sreekanth G, Satyadev T, Mukkanti K. A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine. Research Journal of Pharmacy and Technology. 2017;10(1):123. doi:10.5958/0974-360x.2017.00025.x.

• BGB Analytik. CHIRAL Handbook. BGB Analytik. Accessed February 12, 2026. [Link].

• Jain A, Sahu SK. Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. 2024;556:01051. doi:10.1051/e3sconf/202455601051.

• Molbase. Synthesis of 2-(N-benzyl-N-methylaminomethyl)-4-benzylmorpholine dihydrochloride. Molbase. Accessed February 12, 2026. [Link].

• Schaller CP. NMR charts. Chemistry LibreTexts. Accessed February 12, 2026. [Link].

• Dona AC, Kyriakides M, Scott F, Shephard EA, Varshavi D, Veselkov K, Everett JR. A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments. Computational and Structural Biotechnology Journal. 2016;14:135-153. doi:10.1016/j.csbj.2016.02.005.
• Al-Omary FAM, El-Emam AA, El-Sayed YS, El-Subbagh HI, Al-Deeb OA, El-Kashef HA. Synthesis and crystal structure of 4-benzyl-4-pentylmorpholin-4-ium chloride. Acta Crystallographica Section E: Crystallographic Communications. 2022;78(Pt 8):805-809. doi:10.1107/s2056989022007251.

Sources

• 1. banglajol.info [banglajol.info]
• 2. figshare.com [figshare.com]
• 3. Residual Solvent Analysis Information | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. emerypharma.com [emerypharma.com]
• 7. bionmr.unl.edu [bionmr.unl.edu]
• 8. Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rssl.com [rssl.com]
• 10. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 11. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 12. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : Shimadzu (Europe) [shimadzu.eu]
• 13. shimadzu.com [shimadzu.com]
• 14. Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride: Proper Disposal Procedures

Executive Summary

Effective disposal of (R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride requires a nuanced understanding of its dual nature: it is both an organic amine derivative and an acidic hydrochloride salt. Improper disposal into standard organic waste streams without segregation can lead to dangerous exothermic reactions or downstream equipment corrosion (incinerator scrubbers).

This guide provides an autonomous, self-validating protocol for the containment, labeling, and destruction of this compound, ensuring compliance with RCRA (US) and REACH (EU) standards while prioritizing laboratory safety.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity. This compound is a chiral building block often used in medicinal chemistry.

Property	Data
Chemical Name	(R)-(4-Benzylmorpholin-2-yl)methanol hydrochloride
Common Role	Chiral Intermediate / Building Block
Molecular Formula	C₁₂H₁₇NO₂ · HCl
Molecular Weight	243.73 g/mol
Physical State	White to off-white solid (typically)
Acidity	Acidic in aqueous solution (due to HCl salt)
Key Hazards	Irritant (Skin/Eye), Harmful (Swallowed), Corrosive (Potential to metals)

Hazard Signaling Pathway

The following H-Codes are standard for benzylmorpholine hydrochloride derivatives. Treat the substance as Hazardous even if specific vendor SDS data is sparse.

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Pre-Disposal Assessment & Segregation Logic[2]

The Core Directive: Never dispose of amine hydrochloride salts in the sanitary sewer. The high nitrogen content contributes to eutrophication, and the chloride ion load is corrosive to plumbing and harmful to aquatic life.

Critical Incompatibilities (Do Not Mix)

• Strong Oxidizers (e.g., Bleach, Nitric Acid): Mixing amine salts with hypochlorites generates Chloramines (toxic/explosive).

• Strong Bases (e.g., NaOH): Liberates the free amine (4-benzylmorpholine derivative), which may be volatile and malodorous, creating an inhalation hazard.

Waste Segregation Decision Matrix

The following logic flow dictates the correct waste bin selection based on the physical state of the waste.

Figure 1: Decision logic for segregating amine hydrochloride waste streams to prevent cross-contamination and ensure incinerator compatibility.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Objective: Contain dust and prevent contact with moisture (which causes caking and acidity).

• PPE Required: Nitrile gloves, safety goggles, lab coat, N95 dust mask (if working outside a fume hood).

• Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-top wide-mouth jar.

• Secondary Containment: Place the primary container into a secondary bag (double-bagging). This prevents leakage of acidic dust.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "(R)-(4-Benzylmorpholin-2-yl)methanol HCl"

  • Hazard Checkbox: Toxic, Irritant.[1][2]

  • Note: Write "Acidic Solid" on the tag.

• Disposal: Place in the Solid Hazardous Waste drum.

Protocol B: Liquid Waste (Reaction Mixtures)

Objective: Prevent "rogue" acidification of organic waste streams.

• pH Check: If the waste solution is primarily water/alcohol, check the pH. If pH < 3, consider neutralizing to pH 6-8 using Sodium Bicarbonate (NaHCO₃) before adding to the waste container.

  • Why? Adding highly acidic solutions to a general organic waste drum can corrode the drum or react with other organic residues (e.g., thio-compounds) to release toxic gas.

• Solvent Selection:

  • If dissolved in DCM/Chloroform : Dispose in Halogenated Waste .

  • If dissolved in Methanol/Ethanol/Ethyl Acetate : Dispose in Non-Halogenated Waste .

    • Crucial: You must list "Hydrochloride Salt" on the tag. High chloride content affects the choice of incinerator (requires scrubbers for HCl gas).

Spill Management & Emergency Response

In the event of a spill, the acidic nature of the hydrochloride salt dictates the cleanup method.

Spill Response Workflow

Figure 2: Operational workflow for neutralizing and collecting spills of acidic amine salts.

Neutralization Step: For liquid spills, sprinkle Sodium Bicarbonate powder over the spill area. Wait for bubbling (CO₂ release) to cease before collecting. This neutralizes the HCl component, making the waste safer to handle.

Regulatory Compliance (US/EU)

• RCRA (USA): This material is generally classified as a "Characteristic Waste" if it exhibits low pH (Corrosivity, D002) in solution, or simply as a "Listed Waste" (F-list) if spent solvents are involved. If pure, it falls under general "Toxic" waste guidelines requiring incineration.

• REACH (EU): Ensure the waste is classified under EWC Code 16 05 06 * ("laboratory chemicals, consisting of or containing dangerous substances, including mixtures of laboratory chemicals").

• Destruction Method: The gold standard for this compound is High-Temperature Incineration with secondary combustion chambers and acid gas scrubbing. This ensures complete destruction of the morpholine ring and capture of the chloride ions.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: Amine Hydrochloride Salts (Generic). Retrieved from

• U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Managing Your Waste. Retrieved from

• National Institutes of Health (NIH) - PubChem. (2024). Morpholine Compound Summary & Safety.[3] Retrieved from

• University of Glasgow. (2007). Amine Hydrochloride Salts: Stability and Disposal Considerations. Retrieved from

• Cole-Parmer. (2024). Chemical Compatibility Database (Amine Salts). Retrieved from

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. actylislab.com [actylislab.com]